2,6-Dinitro-4-octylphenol

• CAS: 4097-33-0

Core Science & Biosynthesis

Mechanism of Oxidative Phosphorylation Uncoupling by 2,6-Dinitro-4-octylphenol: A Technical Guide

Executive Summary

2,6-Dinitro-4-octylphenol (2,6-DNOP) is a highly lipophilic, weak acid protonophore that acts as a potent uncoupler of mitochondrial oxidative phosphorylation. By dissipating the proton motive force ( Δp ) across the inner mitochondrial membrane (IMM), 2,6-DNOP uncouples the electron transport chain (ETC) from ATP synthesis. Originally identified as a primary bioactive metabolite and component of the broad-spectrum fungicide and acaricide Dinocap, 2,6-DNOP serves as a critical compound in both agrochemical development and bioenergetic research. This whitepaper details the physicochemical basis of its uncoupling mechanism, provides self-validating experimental protocols for its assessment, and outlines its toxicological implications for drug development professionals.

Physicochemical Foundation of Dinitrophenol-Based Uncouplers

The efficacy of any protonophore is dictated by two primary physicochemical properties: its acid dissociation constant (pKa) and its lipophilicity (partition coefficient, LogP).

Standard 2,4-dinitrophenol (DNP) possesses a pKa of ~4.1, allowing it to exist in both protonated (neutral) and deprotonated (anionic) states near physiological pH. However, DNP has a relatively low LogP (~1.6), which limits its partitioning into the highly hydrophobic core of the IMM.

In contrast, 2,6-DNOP features an eight-carbon aliphatic chain (octyl group) at the para position relative to the hydroxyl group. This structural modification drastically increases the molecule's lipophilicity, yielding an estimated LogP of 5.71 .

• Causality in Design: The extended hydrophobic volume provided by the octyl chain lowers the Born energy barrier—the thermodynamic hurdle required to move a charged ion (the DNOP⁻ anion) through a low-dielectric lipid bilayer. Consequently, 2,6-DNOP can achieve maximal uncoupling at concentrations significantly lower than those required for DNP.

Mechanistic Pathway of Protonophoric Action

2,6-DNOP operates via a classic weak-acid protonophore cycle. It does not require a proteinaceous carrier; rather, it relies on simple transmembrane diffusion driven by the electrochemical gradients established by the ETC.

• Protonation in the Intermembrane Space (IMS): The ETC pumps protons into the IMS, creating a localized environment with high [H⁺] and lower pH. Here, the 2,6-DNOP anion (DNOP⁻) binds a proton to become the neutral, lipophilic species (DNOP-H).

• Transmembrane Diffusion: The neutral DNOP-H readily diffuses across the hydrophobic lipid bilayer of the IMM.

• Deprotonation in the Matrix: Upon reaching the mitochondrial matrix, where the pH is higher and [H⁺] is lower, DNOP-H dissociates, releasing the proton and reverting to the DNOP⁻ anion.

• Electrophoretic Return: The critical step for continuous uncoupling is the return of the anion to the IMS. Because the matrix is electrically negative relative to the IMS (due to the membrane potential, ΔΨ ), the DNOP⁻ anion is electrophoretically driven back across the IMM. The high lipophilicity of the octyl chain ensures that this charged species can traverse the lipid environment without a transporter .

Figure 1: The cyclic protonophoric mechanism of 2,6-DNOP across the inner mitochondrial membrane.

Experimental Methodologies for Uncoupling Validation

To rigorously validate the uncoupling mechanism of 2,6-DNOP, researchers must demonstrate that the compound stimulates the Oxygen Consumption Rate (OCR) independently of ATP synthase activity, while simultaneously collapsing the P/O ratio (ATP produced per oxygen atom reduced).

Protocol 1: High-Resolution Respirometry (Seahorse XFe96)

This protocol utilizes intact cells to measure real-time bioenergetic fluxes. It is designed as a self-validating system: every pharmacological injection serves to isolate a specific component of the respiratory chain.

• Step 1: Cell Preparation. Seed cells (e.g., HepG2 or isolated primary hepatocytes) in a 96-well microplate. Equilibrate in unbuffered assay medium (pH 7.4) for 1 hour at 37°C in a non-CO₂ incubator.

• Step 2: Basal OCR Measurement. Record baseline OCR, representing coupled respiration driven by basal cellular ATP demand.

• Step 3: Oligomycin Injection (1 µM).

  • Causality: Oligomycin inhibits ATP synthase (Complex V). OCR drops to the "leak state," representing oxygen consumed solely to maintain the membrane potential against natural proton leak.

• Step 4: 2,6-DNOP Titration (0.1 µM to 10 µM).

  • Causality: Uncouplers exhibit a biphasic dose-response. Titration is mandatory because supra-optimal concentrations of 2,6-DNOP will completely collapse ΔΨ , disrupt mitochondrial ultrastructure, and paradoxically inhibit ETC function. The peak OCR achieved represents the maximal uncoupled respiratory capacity.

• Step 5: Rotenone/Antimycin A Injection (0.5 µM each).

  • Causality: These compounds inhibit Complex I and Complex III, respectively. This step is a critical control to prove that the OCR stimulated by 2,6-DNOP was entirely mitochondrial in origin. Any residual OCR is non-mitochondrial (e.g., ROS production or cyclooxygenase activity).

Figure 2: Step-by-step experimental workflow for validating 2,6-DNOP uncoupling via respirometry.

Protocol 2: P/O Ratio Determination in Isolated Mitochondria

To isolate the direct effect of 2,6-DNOP from cellular confounding factors, isolated mitochondria are utilized.

• Isolate rat liver mitochondria via differential centrifugation in a sucrose/EGTA buffer.

• Suspend mitochondria (1 mg protein/mL) in respiration buffer containing respiratory substrates (e.g., 5 mM Succinate + 2 µM Rotenone to isolate Complex II-driven respiration).

• Add a strictly quantified bolus of ADP (e.g., 200 nmol). Measure the oxygen consumed until ADP is exhausted (State 3 to State 4 transition) to calculate the baseline P/O ratio.

• Introduce 2,6-DNOP (1-5 µM).

• Validation: Successful uncoupling is confirmed if the addition of 2,6-DNOP stimulates respiration to a rate equal to or greater than State 3, without the addition of ADP, effectively reducing the P/O ratio to zero.

Quantitative Data & Comparative Efficacy

The structural modifications of 2,6-DNOP render it significantly more potent than baseline dinitrophenols, placing its efficacy closer to synthetic hydrazone uncouplers like FCCP.

Uncoupling Agent	Est. pKa	Est. LogP	Optimal In Vitro Concentration	Primary Mechanism
2,4-Dinitrophenol (DNP)	~4.1	~1.6	50 - 100 µM	Weak acid protonophore; low membrane retention.
2,6-Dinitro-4-octylphenol	~4.5	~5.7	1 - 10 µM	Highly lipophilic weak acid protonophore; high membrane retention.
FCCP	~6.0	~2.5	0.5 - 2 µM	Lipophilic weak acid; rapid equilibration.

Toxicological and Agro-Biological Implications

In the agrochemical sector, 2,6-DNOP is a critical structural motif. It is a primary active isomer and metabolite of Dinocap, a non-systemic fungicide and acaricide . Dinocap is synthesized by esterifying dinitro-octylphenols with crotonic acid.

Upon application to crops, the crotonate ester undergoes rapid hydrolysis (biotic and abiotic) to yield the free phenol (2,6-DNOP) . The resulting uncoupling of oxidative phosphorylation is lethal to the highly active mitochondria of powdery mildew fungi and phytophagous mites.

Drug Development Considerations: While highly effective as a biochemical tool and pesticide, the extreme lipophilicity of 2,6-DNOP leads to high tissue retention and bioaccumulation potential. For drug development professionals exploring mild uncouplers for metabolic diseases (e.g., NAFLD/NASH or obesity), the therapeutic window of 2,6-DNOP is prohibitively narrow. The uncoupling effect can easily cross into severe toxicity, presenting as hyperthermia, acute tubular necrosis (nephrotoxicity), and generalized cellular energy failure .

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 20040, 2,6-Dinitro-4-octylphenol" - PubChem - [Link]

• Howland, J. L. "Uptake of Dicoumarol by Rat Liver Mitochondria" - Biochemical Journal (1968) -[Link]

• MDPI. "Long-Chain Molecules with Agro-Bioactivities and Their Applications" - Molecules (2023) -[Link]

• Agriculture and Environment Research Unit (AERU). "Dinocap (Ref: ENT 24727)" - University of Hertfordshire PPDB -[Link]

in vitro metabolic degradation pathways of 2,6-dinitro-4-octylphenol

An In-Depth Technical Guide to the In Vitro Metabolic Degradation Pathways of 2,6-Dinitro-4-octylphenol

Authored by: A Senior Application Scientist

Foreword: The study of xenobiotic metabolism is paramount in the fields of toxicology, pharmacology, and environmental science. Understanding the biotransformation of a compound is critical for assessing its potential toxicity, bioaccumulation, and environmental fate. This guide provides a comprehensive technical overview of the predicted . While direct experimental data for this specific molecule is not extensively available in public literature, this document synthesizes established metabolic principles for structurally analogous compounds, namely dinitrophenols and octylphenols, to construct a scientifically robust predictive framework. This guide is intended for researchers, scientists, and drug development professionals engaged in metabolic studies.

Introduction to 2,6-Dinitro-4-octylphenol

2,6-Dinitro-4-octylphenol is an organic molecule characterized by a phenolic ring substituted with two nitro groups and an octyl chain. The presence of both nitroaromatic and alkylphenol moieties suggests a complex metabolic profile, likely involving multiple enzymatic systems. The lipophilic nature of the octyl group and the electron-withdrawing properties of the nitro groups significantly influence its interaction with metabolic enzymes. Understanding its biotransformation is crucial for predicting its biological activity and potential for detoxification or metabolic activation.

Predicted Metabolic Pathways: A Two-Phase Approach

The metabolism of xenobiotics in mammals is broadly categorized into Phase I and Phase II reactions. Phase I reactions introduce or expose functional groups, while Phase II reactions conjugate these groups with endogenous molecules to increase water solubility and facilitate excretion.

Phase I Metabolism: Functionalization

Phase I metabolism of 2,6-dinitro-4-octylphenol is predicted to proceed through two primary routes: reduction of the nitro groups and oxidation of the octyl chain.

The reduction of nitroaromatic compounds is a well-documented metabolic pathway. Based on extensive studies of 2,4-dinitrophenol (2,4-DNP) and 2,6-dinitrotoluene (2,6-DNT), the nitro groups of 2,6-dinitro-4-octylphenol are likely to undergo sequential reduction to form amino metabolites. This process is catalyzed by nitroreductases, which include cytochrome P450 enzymes operating under anaerobic or hypoxic conditions, as well as cytosolic enzymes like xanthine oxidase. The required reducing equivalents are typically supplied by NADPH or NADH.

The predicted nitroreduction pathway is as follows:

• Formation of Amino-nitro-octylphenols: One of the nitro groups is reduced to an amino group, resulting in the formation of either 2-amino-6-nitro-4-octylphenol or 6-amino-2-nitro-4-octylphenol. Studies on analogous dinitrophenols suggest that the reduction of one nitro group often predominates.

• Formation of Diamino-octylphenol: Subsequent reduction of the remaining nitro group yields 2,6-diamino-4-octylphenol.

Caption: Predicted Phase I nitroreduction pathway of 2,6-dinitro-4-octylphenol.

The octyl side chain represents a target for oxidative metabolism, primarily mediated by cytochrome P450 (CYP) enzymes. CYPs are a superfamily of heme-containing monooxygenases that catalyze the oxidation of a wide variety of substrates. For a long alkyl chain like octyl, oxidation can occur at several positions, leading to a variety of hydroxylated metabolites.

The predicted oxidation pathway includes:

• Hydroxylation: ω-hydroxylation (at the terminal carbon) and (ω-1)-hydroxylation (at the penultimate carbon) are common metabolic routes for alkyl chains. This would result in the formation of hydroxylated derivatives of 2,6-dinitro-4-octylphenol.

• Further Oxidation: The primary alcohols formed through ω-hydroxylation can be further oxidized to aldehydes and then to carboxylic acids.

Phase II Metabolism: Conjugation

Phase II metabolism involves the conjugation of the parent compound or its Phase I metabolites with endogenous hydrophilic molecules. This significantly increases their water solubility, facilitating their elimination from the body. For 2,6-dinitro-4-octylphenol and its metabolites, the primary conjugation reactions are predicted to be glucuronidation and sulfation.

UDP-glucuronosyltransferases (UGTs) are a family of enzymes that catalyze the transfer of glucuronic acid from UDP-glucuronic acid (UDPGA) to a substrate. The phenolic hydroxyl group of 2,6-dinitro-4-octylphenol, as well as the newly formed hydroxyl groups on the octyl chain and the amino groups from nitroreduction, are all potential sites for glucuronidation.

Sulfotransferases (SULTs) catalyze the transfer of a sulfonate group from 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to a hydroxyl or amino group. The phenolic group of 2,6-dinitro-4-octylphenol and its hydroxylated and aminated metabolites are also susceptible to sulfation.

Caption: Overview of predicted Phase II conjugation pathways.

In Vitro Experimental Systems for Metabolic Studies

To experimentally investigate the metabolic pathways of 2,6-dinitro-4-octylphenol, several in vitro systems derived from liver tissue are commonly employed. The liver is the primary site of xenobiotic metabolism, and these subcellular fractions contain the key enzymes responsible for biotransformation.

Liver Microsomes

Liver microsomes are vesicles of the endoplasmic reticulum obtained by differential centrifugation of liver homogenate. They are a rich source of Phase I CYP enzymes and Phase II UGTs. Microsomal incubations are a standard method for studying CYP-mediated metabolism and glucuronidation.

Liver S9 Fraction

The S9 fraction is the supernatant obtained after centrifuging a liver homogenate at 9,000 x g. It contains both microsomal and cytosolic enzymes, making it suitable for studying a broader range of Phase I and Phase II metabolic reactions, including nitroreduction by cytosolic reductases.

Liver Cytosol

The cytosolic fraction is the supernatant obtained after ultracentrifugation of the S9 fraction, which pellets the microsomes. It is used to specifically study the role of cytosolic enzymes, such as certain nitroreductases and sulfotransferases, in metabolism.

Experimental Protocols

The following are generalized protocols for conducting in vitro metabolism studies. It is crucial to optimize these conditions for the specific compound of interest.

Protocol for Microsomal Incubation (CYP-Mediated Metabolism)

• Prepare Incubation Mixture: In a microcentrifuge tube, combine a buffered solution (e.g., potassium phosphate buffer, pH 7.4), liver microsomes (e.g., from rat, human), and the test compound (2,6-dinitro-4-octylphenol) dissolved in a suitable solvent (

environmental half-life and degradation kinetics of 2,6-dinitro-4-octylphenol

An In-depth Technical Guide to the Environmental Half-Life and Degradation Kinetics of 2,6-Dinitro-4-Octylphenol

Foreword: Understanding the Environmental Profile of a Complex Molecule

Prepared for researchers, environmental scientists, and regulatory professionals, this guide provides a comprehensive examination of the environmental fate of 2,6-dinitro-4-octylphenol. As a substituted dinitrophenol, its structure—featuring a bulky alkyl chain and two electron-withdrawing nitro groups—suggests a complex environmental profile characterized by potential persistence, toxicity, and bioaccumulation. This document moves beyond a simple data summary to explore the mechanistic underpinnings of its degradation, the logic behind experimental design for its study, and the established protocols required to generate reliable kinetic data. Our objective is to provide a Senior Application Scientist's perspective on not just what happens to this molecule in the environment, but why it happens and how we can accurately measure it.

Physicochemical Identity and Environmental Introduction

2,6-Dinitro-4-octylphenol belongs to the dinitrophenol class of compounds, which have historical applications as pesticides, herbicides, and chemical intermediates.[1] The environmental presence of such molecules is often linked to agricultural runoff and industrial discharge. Understanding its core physicochemical properties is the first step in predicting its behavior upon release into various environmental compartments.

Table 1: Estimated Physicochemical and Environmental Fate Properties

Property	Estimated Value	Implication for Environmental Behavior	Source
Molecular Formula	C₁₄H₂₀N₂O₅	-	PubChem
Log Kₒw (Octanol-Water Partition Coeff.)	5.71	High hydrophobicity; suggests strong partitioning to organic matter and lipids.	[2]
Kₒc (Soil Organic Carbon-Water Part. Coeff.)	30,500	Expected to be immobile in soil, with strong adsorption to organic matter.	[2]
Vapor Pressure	1 x 10⁻⁸ mm Hg at 25°C	Low volatility; will exist in both vapor and particulate phases in the atmosphere.	[2]
BCF (Bioconcentration Factor)	12,900	Very high potential for bioconcentration in aquatic organisms.	[2]

| Hydrolysis | Not expected to be significant | The molecule lacks functional groups susceptible to hydrolysis under typical environmental pH. |[2] |

Abiotic Degradation Pathways: The Role of Light and Chemistry

Abiotic degradation processes are those that do not involve biological organisms. For 2,6-dinitro-4-octylphenol, the most significant abiotic pathways are atmospheric oxidation and direct photolysis.

Atmospheric Photochemical Oxidation

Once in the atmosphere, vapor-phase 2,6-dinitro-4-octylphenol is susceptible to degradation by photochemically-produced hydroxyl radicals (•OH). This is a primary removal mechanism for many organic pollutants in the troposphere.

• Mechanism: The reaction involves the abstraction of a hydrogen atom from the phenol or the octyl chain by the highly reactive •OH radical, initiating a cascade of oxidative reactions.

• Kinetics: The rate constant for this vapor-phase reaction is estimated to be 9.7 x 10⁻¹² cm³/molecule-sec at 25°C.[2] This corresponds to an atmospheric half-life of approximately 40 hours , assuming a typical atmospheric •OH concentration of 5 x 10⁵ radicals/cm³.[2] This relatively short half-life indicates that the compound, once volatilized, will not persist long in the vapor phase.

Aqueous and Soil Photodegradation (Photolysis)

Nitrophenols are known to absorb ultraviolet (UV) light at wavelengths greater than 290 nm, which is the portion of the solar spectrum that reaches the Earth's surface.[2][3] This absorption suggests that direct photolysis can be a significant degradation pathway in sunlit surface waters and on soil surfaces.

• Mechanism of Action: Upon absorbing a photon, the molecule is promoted to an excited electronic state. From this state, it can undergo various reactions, including isomerization, dimerization, or reaction with other molecules like water or dissolved oxygen. For dinitrophenols, photoreduction of a nitro group to a nitroso group can be an initial step, leading to highly reactive intermediates.[4] The process is highly dependent on the surrounding medium. In organic matrices (like organic aerosols or soil organic matter), degradation can be more efficient than in pure water, where quenching of the excited state can occur.[4][5]

• Kinetics and Influencing Factors: The rate of photolysis is highly variable. Studies on the related compound 2,4-dinitrophenol (2,4-DNP) show that it is resistant to photodegradation in aqueous solutions due to efficient, non-destructive relaxation pathways that return the excited molecule to its ground state.[3] However, the presence of photosensitizers (like TiO₂) or dissolved organic matter can dramatically enhance degradation rates by generating reactive oxygen species (ROS) such as hydroxyl radicals (•OH) and superoxide radicals (O₂•⁻), which then attack the dinitrophenol molecule.[6][7] The photolytic half-life of 2,4-DNT in various natural waters has been observed to be in the range of hours to days, highlighting the importance of local environmental conditions.

Caption: Generalized abiotic photodegradation pathways for dinitrophenols.

Biotic Degradation: The Microbial Contribution

The persistence of nitrophenols is largely due to the nitro groups, which make the aromatic ring electron-deficient and resistant to electrophilic attack by common oxygenase enzymes.[8][9] However, specialized microorganisms have evolved pathways to utilize these compounds.

• Mechanism of Action: The microbial degradation of nitrophenols typically proceeds via two main strategies:

  • Reductive Pathway: The process begins with the reduction of a nitro group (-NO₂) to a nitroso (-NO) and then to an amino group (-NH₂). This makes the aromatic ring more susceptible to subsequent oxidative attack and ring cleavage.

  • Oxidative Pathway: A monooxygenase enzyme hydroxylates the ring, displacing a nitro group with a hydroxyl group (-OH). This leads to intermediates like nitrocatechols, which can then enter established catabolic pathways.[10] Gram-positive bacteria often degrade nitrophenols via a 1,2,4-benzenetriol (BT) pathway, while Gram-negative bacteria tend to use a hydroquinone (HQ) pathway.[10][11] Given the recalcitrant nature of dinitrophenols, a consortium of different microbial species may be required for complete mineralization.[8]

• Kinetics and Half-Life: The rate of biodegradation is highly dependent on environmental conditions, including the presence of a competent microbial population, oxygen levels, temperature, pH, and the availability of other nutrients. While specific data for 2,6-dinitro-4-octylphenol is limited, studies on related dinitrotoluenes (DNTs) show that biodegradation can occur, although often more slowly than for mononitrated compounds.[12] The process often exhibits a lag phase, during which the microbial population acclimates to the toxic substance.[12] In optimized bioreactor systems, significant degradation of nitrophenols can be achieved, but half-lives in natural soil and water can range from weeks to months, or longer.[13]

Caption: Generalized microbial degradation pathways for dinitrophenols.

Experimental Protocols for Degradation Kinetics

Determining the environmental half-life requires robust, standardized experimental designs. The Organisation for Economic Co-operation and Development (OECD) provides a widely accepted set of guidelines for testing chemicals.[14][15]

Protocol: Assessing Ready Biodegradability (Modified from OECD 301 B)

This screening test determines if the substance is easily biodegradable by aerobic microorganisms. A positive result (passing the threshold) suggests the substance will not persist in the environment.

• Objective: To determine the ultimate aerobic biodegradability by measuring CO₂ evolution.

• Methodology:

  • Inoculum Preparation: Collect activated sludge from a domestic wastewater treatment plant. Wash and re-suspend in a mineral salts medium to a concentration of approximately 30 mg solids/L.

  • Test Setup: Prepare triplicate 5-liter flasks for each condition:

    • Test Flasks: Mineral medium, inoculum, and 2,6-dinitro-4-octylphenol as the sole carbon source (e.g., 10-20 mg/L).

    • Reference Flasks: Mineral medium, inoculum, and a readily biodegradable reference substance like sodium benzoate.[16]

    • Toxicity Control: Mineral medium, inoculum, test substance, and reference substance.

    • Blank Flasks: Mineral medium and inoculum only (to measure endogenous respiration).

  • Incubation: Incubate flasks in the dark at 22 ± 2°C for 28 days. Continuously purge the flasks with CO₂-free air.

  • Measurement: Trap the evolved CO₂ from each flask in a series of barium hydroxide (Ba(OH)₂) or sodium hydroxide (NaOH) solutions.[17] Periodically measure the amount of CO₂ produced by titrating the remaining hydroxide solution.

  • Data Analysis: Calculate the percentage of theoretical CO₂ production (ThCO₂) for the test substance. The pass level for ready biodegradability is >60% of ThCO₂ produced within a 10-day window during the 28-day test.[17]

Caption: Experimental workflow for an OECD 301 B CO₂ Evolution Test.

Analytical Methods for Quantification

Accurate measurement of the parent compound and its metabolites is critical for kinetic studies. Due to the compound's structure, a combination of chromatographic techniques is most suitable.

• Sample Preparation: Environmental samples (water, soil) require extraction to isolate the analyte from the matrix. For water, solid-phase extraction (SPE) is effective.[18] For soil, Soxhlet extraction or pressurized liquid extraction with an organic solvent is standard.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC): Coupled with an ultraviolet (UV) detector, HPLC is a robust method for quantifying nitrophenols, which have strong UV absorbance.[19][20] Reverse-phase columns (e.g., C18) are typically used.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Provides higher selectivity and allows for structural confirmation of the parent compound and potential metabolites. Derivatization may be necessary to improve the volatility of the phenolic group.

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers the highest sensitivity and selectivity, making it the gold standard for detecting trace levels of the compound and its degradation products in complex environmental matrices.[18]

Summary and Outlook

The environmental profile of 2,6-dinitro-4-octylphenol is defined by a dichotomy. Its physicochemical properties suggest it will be immobile in soil and has a very high potential to bioconcentrate in organisms.[2] In the atmosphere, it is expected to degrade relatively quickly with a half-life of around 40 hours.[2] In soil and water, its persistence is more complex. While it is susceptible to photodegradation and specialized microbial attack, the rates are highly dependent on local conditions.[4][5][8][9] The molecule is not expected to be "readily biodegradable" and its environmental half-life in soil and aquatic systems could be on the order of weeks to months.

Future research should focus on conducting standardized simulation studies (e.g., OECD 307, 308) to derive reliable degradation half-lives (DT₅₀ values) in soil and water under various conditions. Identifying the specific microbial consortia capable of its degradation and elucidating the structures of its transformation products are critical next steps for a complete environmental risk assessment.

References

• Avery, B. Photochemical degradation of 4-nitrocatechol and 2,4-dinitrophenol in a sugar-glass secondary organic aerosol surrogate. NSF PAR.
• Bhattacharya, A., et al. (2022). Microbial biodegradation of nitrophenols and their derivatives: A Review. Journal of Environmental Biology and Agricultural Sciences.
• Ullah, R., et al. (2022). Enhanced photodegradation of 2,4-dinitrophenol by n–p type TiO2/BiOI nanocomposite. Environmental Science and Pollution Research.

• Bhattacharya, A., et al. (2022). Microbial biodegradation of nitrophenols and their derivatives: A Review. ResearchGate. Available at: [Link]

• PubChem. 2,6-Dinitro-4-octylphenol. National Center for Biotechnology Information. Available at: [Link]

• Rodrigues, N. F., et al. (2021). How a toxic pollutant avoids photodegradation: Relaxation pathways of UV-excited 2,4-dinitrophenol in aqueous solution. Proceedings of the National Academy of Sciences. Available at: [Link]

• OECD. (1992). OECD Guideline for Testing of Chemicals 301: Ready Biodegradability. OECD Publishing. Available at: [Link]

• Wang, Y., et al. (2022). Biodegradation of p-nitrophenol by Rhodococcus sp. 21391 unveils a two-component p-nitrophenol monooxygenase with broad substrate specificity. Journal of Hazardous Materials. Available at: [Link]

• Suresh, K., et al. (2021). Biodegradation of P-nitro phenol using a novel bacterium Achromobacter denitrifacians isolated from industrial effluent water. Water Science and Technology. Available at: [Link]

• OECD. (2006). OECD Guideline for the Testing of Chemicals 310: Ready Biodegradability - CO2 in sealed vessels (Headspace Test). OECD Publishing. Available at: [Link]

• Ali, I., et al. (2019). Visible light assisted photodegradation of 2,4-dinitrophenol using Ag2CO3 loaded phosphorus and sulphur co-doped graphitic carbon nitride nanosheets in simulated wastewater. Arabian Journal of Chemistry. Available at: [Link]

• Tay, S. T. L., et al. (2006). Biodegradation of p-Nitrophenol by Aerobic Granules in a Sequencing Batch Reactor. Environmental Science & Technology. Available at: [Link]

• Laskin, A., et al. (2021). Photochemical Degradation of 4-Nitrocatechol and 2,4-Dinitrophenol in a Sugar-Glass Secondary Organic Aerosol Surrogate. Environmental Science & Technology. Available at: [Link]

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• ATSDR. (1995). Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. Agency for Toxic Substances and Disease Registry. Available at: [Link]

• Ministry of the Environment, Japan. III Analytical Methods. Available at: [Link]

• US Army Public Health Center. Wildlife Toxicity Assessment for 2,4 & 2,6-Dinitrotoluene. Defense Technical Information Center. Available at: [Link]

• Spanggord, R.J., et al. (1983). Biodegradation of 2,4-and 2,6-Dinitrotoluene by Freshwater Microorganisms. Defense Technical Information Center. Available at: [Link]

• U.S. EPA. (1999). Compendium of Methods for the Determination of Toxic Organic Compounds in Ambient Air - Second Edition. U.S. Environmental Protection Agency. Available at: [Link]

• Asami, M., et al. Determination of 4, 6-Dinitro-o-Cesol and 2, 6-Dinitro p-Cresol in Environmental Water Samples. ResearchGate. Available at: [Link]

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Acute Cellular Toxicity Mechanisms of 2,6-Dinitro-4-octylphenol: A Technical Guide to Mitochondrial Uncoupling and Bioenergetic Failure

Executive Summary & Chemical Context

2,6-dinitro-4-octylphenol (2,6-DNOP) is a highly lipophilic, substituted dinitrophenol derivative. While historically recognized as the active fungicidal and acaricidal metabolite of the agricultural pesticide dinocap[1][2], its primary toxicological significance in mammalian systems lies in its potent ability to disrupt cellular bioenergetics.

As a chemical probe and toxicant, 2,6-DNOP acts as a classic protonophore. By short-circuiting the inner mitochondrial membrane (IMM), it uncouples electron transport from ATP synthesis[3][4]. For drug development professionals evaluating mitochondrial toxicity, understanding the precise mechanisms, protein interactions, and bioenergetic signatures of 2,6-DNOP is critical for developing robust counter-screens and safety pharmacology profiles.

The Core Mechanism: Protonophoric Uncoupling

The acute cellular toxicity of 2,6-DNOP is driven by the collapse of the mitochondrial proton motive force ( Δp ). The mechanism is dictated by the molecule's physicochemical properties: a weak acid (pKa ~4–5) combined with high lipophilicity (log Kow ~5.71)[5].

• Partitioning & Protonation: In the relatively acidic intermembrane space, the phenoxide anion form of 2,6-DNOP accepts a proton.

• Translocation: The neutral, lipophilic phenol rapidly diffuses across the lipid bilayer of the IMM into the mitochondrial matrix.

• Deprotonation & Futile Cycling: In the alkaline environment of the matrix, the molecule releases the proton. The resulting lipophilic anion is then driven back across the IMM into the intermembrane space by the electrical membrane potential ( ΔΨm​ ).

This futile cycle continuously shuttles protons back into the matrix, bypassing the F1​FO​ -ATP synthase. Consequently, the energy normally conserved in the terminal phosphate bond of ATP is dissipated as heat, leading to cellular energy crisis and organismal hyperthermia[3][4].

Diagram 1: The futile proton cycling mechanism of 2,6-DNOP bypassing ATP Synthase.

Advanced Mechanistic Insight: Protein-Mediated Translocation

While traditionally viewed as a purely lipid-phase phenomenon, recent biophysical studies on related dinitrophenols demonstrate that protonophoric action is actively facilitated by mitochondrial membrane proteins. Specifically, Adenine Nucleotide Translocase 1 (ANT1) and Uncoupling Proteins (UCP1-3) act as co-factors that significantly enhance the transmembrane current of the dinitrophenolate anion[6]. This protein-mediated enhancement explains the extreme acute toxicity of 2,6-DNOP even at low micromolar concentrations.

Quantitative Bioenergetic Signatures

To systematically evaluate the toxicity of 2,6-DNOP, we must translate its mechanism into quantifiable bioenergetic parameters. The table below summarizes the expected shifts in cellular respiration upon acute exposure.

Bioenergetic Parameter	Vehicle Control (Healthy)	2,6-DNOP Treated (Acute Toxicity)	Mechanistic Rationale
Basal Oxygen Consumption (OCR)	Stable baseline	Elevated	Loss of Δp back-pressure causes the ETC to accelerate to maintain the gradient.
ATP-Linked Respiration	~80% of Basal OCR	Near Zero	Protons bypass ATP synthase; oxidative phosphorylation is functionally arrested.
Proton Leak	~20% of Basal OCR	Maximized	Direct, quantifiable measure of the protonophoric activity of the toxicant.
Maximal Respiration	Achieved via FCCP addition	Reached prior to FCCP	The ETC is operating at absolute maximum capacity attempting to compensate for the uncoupling.
Spare Respiratory Capacity	High	Depleted	The cell loses all ability to respond to additional energetic stress, leading to necrotic or apoptotic death.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I mandate that all toxicological screening protocols incorporate internal logical checkpoints. A protocol must not simply yield a number; it must prove that the number is mechanistically valid.

Protocol 1: High-Resolution Microplate Respirometry (Seahorse XF)

This workflow isolates the proton leak induced by 2,6-DNOP from basal metabolic fluctuations.

Step-by-Step Methodology:

• Cell Preparation: Seed target cells (e.g., HepG2 or primary hepatocytes) in a 96-well microplate at 20,000 cells/well. Incubate overnight.

• Media Exchange: Replace growth media with unbuffered assay media (pH 7.4) supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine. Incubate in a non-CO2 incubator for 1 hour.

• Basal Measurement: Record baseline Oxygen Consumption Rate (OCR) for 15 minutes.

• Injection 1 (Oligomycin - 1.5 µM):

  • Causality: Oligomycin specifically inhibits F1​FO​ -ATP synthase. This arrests all coupled respiration.

• Injection 2 (2,6-DNOP Titration - 0.1 to 50 µM):

  • Causality: Injecting the toxicant after Oligomycin ensures that any subsequent rise in OCR is definitively due to proton leak, not an increased cellular demand for ATP.

• Injection 3 (Rotenone 0.5 µM + Antimycin A 0.5 µM):

  • Causality: These compounds completely block ETC Complexes I and III, respectively, shutting down all mitochondrial oxygen consumption.

Self-Validation Checkpoint: The assay is only valid if Injection 3 reduces the total OCR to <10% of the basal rate. If the residual OCR is high, it indicates non-mitochondrial oxygen consumption (e.g., ROS generation via oxidases) or incomplete ETC blockade, which invalidates the uncoupling calculation.

Diagram 2: Self-validating respirometry workflow for isolating 2,6-DNOP proton leak.

Protocol 2: Mitochondrial Membrane Potential ( ΔΨm​ ) Assessment via JC-1

To confirm that the bioenergetic failure is due to membrane depolarization, we utilize the ratiometric dye JC-1.

Step-by-Step Methodology:

• Dye Loading: Incubate cells with 2 µM JC-1 dye for 30 minutes at 37°C. JC-1 forms J-aggregates (red fluorescence, ~590 nm) in highly polarized mitochondria and exists as monomers (green fluorescence, ~529 nm) in depolarized states.

• Baseline Acquisition: Read the initial Red/Green fluorescence ratio using a microplate reader to establish resting ΔΨm​ .

• Toxicant Challenge: Add 2,6-DNOP at the calculated IC50 concentration.

• Kinetic Reading: Monitor the rapid shift from red to green fluorescence over 60 minutes, indicating the collapse of ΔΨm​ .

Self-Validation Checkpoint: A parallel control well must be treated with 10 µM FCCP (a known, maximal uncoupler). If the FCCP well fails to achieve a >80% reduction in the Red/Green ratio within 15 minutes, the baseline dye loading was insufficient or the mitochondria were pre-depolarized by culture stress. In such cases, the 2,6-DNOP data must be discarded.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Dinocap (Ref: ENT 24727) [sitem.herts.ac.uk]
• 3. scbt.com [scbt.com]
• 4. 2,4-Dinitrophenol - Wikipedia [en.wikipedia.org]
• 5. 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Mechanistic Profiling of 2,6-Dinitro-4-octylphenol: Receptor Binding Affinity, Mitochondrial Uncoupling, and Molecular Docking Workflows

Executive Summary

2,6-Dinitro-4-octylphenol (DNOP) is a highly lipophilic dinitrophenol derivative, frequently identified as a primary active component and degradation product of the agricultural fungicide dinocap[1]. While historically recognized for its potent ability to uncouple mitochondrial oxidative phosphorylation (OXPHOS)[2], recent high-throughput screening and in silico modeling have revealed a complex pharmacological profile. DNOP exhibits significant off-target receptor binding affinities, most notably acting as a competitive binder to the thyroid hormone transport protein Transthyretin (TTR)[3] and as an inhibitor of Carbonic Anhydrase (CA)[4].

This technical whitepaper provides an in-depth analysis of DNOP’s receptor binding landscape, detailing the causality behind its molecular interactions, and outlines self-validating experimental and computational workflows for drug development professionals and toxicologists.

Pharmacological Profile and Primary Mechanisms

Mitochondrial Uncoupling (Protonophoric Activity)

Like its structural analog 2,4-dinitrophenol (DNP), DNOP acts as a classical small-molecule mitochondrial uncoupler[2]. The mechanism of action is driven by its weak acid properties (pKa ~4.0-5.0) and high lipophilicity, conferred by the octyl chain. In the acidic environment of the mitochondrial intermembrane space, DNOP becomes protonated. Its lipophilic nature allows it to freely diffuse across the inner mitochondrial membrane (IMM) into the alkaline mitochondrial matrix, where it releases the proton[5].

This continuous cycling dissipates the electrochemical proton gradient ( Δψm​ ) generated by the electron transport chain. Consequently, nutrient metabolism is uncoupled from ATP synthesis, leading to a compensatory overdrive of cellular respiration and the generation of heat (thermogenesis)[2].

Diagram 1: The protonophoric mechanism of DNOP uncoupling mitochondrial oxidative phosphorylation.

Off-Target Receptor Binding: Transthyretin (TTR) and Carbonic Anhydrase (CA)

Beyond the mitochondria, DNOP interacts with specific protein targets. In the U.S. EPA’s ToxCast high-throughput screening program, dinocap and its dinitrophenol derivatives were identified as potent binders to Transthyretin (TTR) , a serum protein responsible for transporting thyroxine (T4)[3]. DNOP competitively displaces T4 from the dimer-dimer interface pockets of the TTR homotetramer, potentially disrupting thyroid hormone homeostasis[6].

Additionally, dinitrophenols like DNOP exhibit inhibitory activity against Carbonic Anhydrase (CA) . The mechanism involves the coordination of the phenolic oxygen or nitro group with the active-site zinc ion of the CA enzyme, stabilized by hydrogen bonding with the Thr199 residue[4].

Table 1: Quantitative Binding Affinity and Activity Metrics

Target / Receptor	Assay Methodology	Metric	Value	Reference
Transthyretin (TTR)	ANSA Displacement (Fluorescence)	EC 50​	0.012 – 0.036 µM	[3]
Carbonic Anhydrase	Esterase Activity Inhibition	IC 50​	Sub-micromolar	[4]
Mitochondrial IMM	Respiration / Membrane Potential	Effective Conc.	Low micromolar	[2]

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal controls to verify causality and rule out assay artifacts (e.g., autofluorescence or steric hindrance).

Protocol 1: In Vitro TTR Competitive Binding Assay (ANSA Displacement)

Causality: 8-anilino-1-naphthalenesulfonic acid (ANSA) is utilized instead of FITC-labeled T4. FITC-T4 suffers from steric hindrance due to the bulky fluorophore, which artificially lowers the apparent binding affinity of the probe[3]. ANSA binds deeply into the T4 pockets of TTR and fluoresces; displacement by DNOP quenches this fluorescence, providing a highly sensitive, high-throughput readout.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a master mix containing 0.5 µM human TTR protein and 0.6 µM ANSA in an assay buffer (e.g., PBS, pH 7.4). Crucial: Prepare in low light to prevent ANSA photodegradation[3].

• Control Establishment (Self-Validation):

  • Negative Control: 1% DMSO vehicle (represents 0% displacement; maximum fluorescence).

  • Positive Control: Unlabeled Thyroxine (T4) at a maximum concentration of 1.8 µM (represents 100% displacement; minimum fluorescence)[3].

• Compound Dosing: Dispense DNOP into a 384-well black microtiter plate to achieve a 12-point concentration-response curve (ranging from 0.015 µM to 100 µM).

• Incubation & Readout: Incubate the plate at room temperature for 30 minutes. Measure fluorescence using a microplate reader with an excitation wavelength of 380 nm and an emission wavelength of 475 nm[3].

• Data Analysis: Calculate the EC 50​ using a 4-parameter logistic (4PL) Hill model. Exclude compounds showing autofluorescence at 475 nm by running a parallel ligand-only plate[3].

Protocol 2: Molecular Docking Workflow for DNOP-TTR Interaction

Causality: To elucidate the exact binding pose of DNOP within the TTR tetramer, molecular docking is employed. The octyl chain of DNOP is highly flexible; therefore, utilizing a Lamarckian Genetic Algorithm (LGA) ensures comprehensive sampling of the conformational space to find the global energy minimum.

Step-by-Step Methodology:

• Ligand Preparation: Construct the 3D structure of DNOP. Apply the MMFF94x force field to minimize energy and assign Gasteiger partial charges.

• Receptor Preparation: Retrieve the human TTR crystal structure (e.g., PDB ID: 1F41). Strip all water molecules. Critical Step: Retain the tetrameric biological assembly, as the two T4 binding pockets are formed strictly at the dimer-dimer interfaces. Add polar hydrogens and Kollman charges.

• Grid Box Generation: Center the grid box on the native T4 binding pocket (coordinates derived from the co-crystallized T4 ligand). Set the grid dimensions to encompass the entire hydrophobic channel.

• Validation (Self-Validation): Redock the native T4 ligand into the prepared grid. The protocol is validated only if the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose is < 2.0 Å.

• Docking Execution: Dock DNOP using AutoDock Vina or similar software. Execute 100 genetic algorithm runs to account for the flexibility of the octyl chain.

• Scoring & Analysis: Extract the lowest binding free energy ( Δ G) pose. Analyze hydrophobic interactions between the octyl chain and halogen-binding pockets (HBPs), and hydrogen bonding between the dinitrophenol hydroxyl group and Ser117/Thr119 residues.

Diagram 2: In silico to in vitro molecular docking and validation pipeline for DNOP.

Conclusion

The pharmacological profiling of 2,6-dinitro-4-octylphenol (DNOP) highlights the necessity of multi-target screening in modern toxicology and drug development. While its primary mechanism remains the uncoupling of mitochondrial oxidative phosphorylation, its high-affinity interactions with Transthyretin (TTR) and Carbonic Anhydrase (CA) demonstrate significant endocrine-disrupting and enzymatic-inhibitory potential. By employing rigorous, self-validating in vitro assays (like ANSA displacement) paired with robust in silico molecular docking workflows, researchers can accurately map the toxicodynamic landscape of lipophilic dinitrophenols.

References

• Eytcheson, S. A., Zosel, A. D., Olker, J. H., Hornung, M. W., & Degitz, S. J. (2024). "Screening the ToxCast Chemical Libraries for Binding to Transthyretin." Chemical Research in Toxicology, 37(10), 1670-1681. URL:[Link]

• Salamoun, J. M., et al. (2017). "Small Molecule Mitochondrial Uncouplers and Their Therapeutic Potential." Journal of Medicinal Chemistry. URL:[Link]

• Supuran, C. T., et al. (2020). "Carbonic Anhydrase Sensitivity to Pesticides: Perspectives for Biomarker Development." International Journal of Molecular Sciences, 21(10), 3565. URL:[Link]

• Tuiasi, G. A., et al. (2002). "Environmental Engineering and Management Journal: Dinocap Degradation." Environmental Engineering and Management Journal. URL:[Link]

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• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Screening the ToxCast Chemical Libraries for Binding to Transthyretin - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Stability and Analytical Profiling of 2,6-Dinitro-4-octylphenol in Aqueous Solutions: A Technical Guide

Executive Summary

Understanding the thermodynamic stability of 2,6-dinitro-4-octylphenol (2,6-DNOP) in aqueous media is critical for predicting its environmental fate, optimizing extraction protocols, and ensuring the integrity of analytical quantification. As a highly lipophilic dinitrophenol derivative and a known uncoupler of oxidative phosphorylation, its behavior in water is dictated by a complex interplay between its acidic phenolic proton and its bulky, hydrophobic octyl chain. This whitepaper deconstructs the solvation thermodynamics, degradation pathways, and self-validating analytical methodologies required to accurately profile 2,6-DNOP in aqueous systems.

Physicochemical Profiling & Solvation Thermodynamics

The thermodynamic behavior of 2,6-DNOP in aqueous solutions is governed by its bipartite molecular structure: a highly polar, electron-deficient dinitrophenol "head" and a highly hydrophobic, aliphatic octyl "tail".

Speciation and pKa Dynamics

The two nitro groups at the ortho positions (2,6-) exert a powerful electron-withdrawing effect via both inductive and resonance mechanisms. This stabilizes the phenolate anion by delocalizing the negative charge across the aromatic ring and the nitro oxygens. Consequently, the pKa of 2,6-DNOP is significantly depressed to an estimated range of 3.0–5.0 .

Causality in Aqueous Systems: At physiological or environmental pH (~7.0), the thermodynamic equilibrium lies almost entirely toward the deprotonated state. The molecule exists primarily as a phenolate anion. While this ionization slightly enhances water solubility, the dominant thermodynamic force remains the hydrophobic effect exerted by the 8-carbon octyl chain (Log Kow = 5.71). This results in a high Gibbs free energy of solvation ( ΔGsolv​>0 ), driving the molecule to partition out of the aqueous phase and adsorb strongly to suspended organic matter or container walls (Koc ≈ 30,500) .

Hydrolytic vs. Photolytic Stability

From a thermodynamic standpoint, 2,6-DNOP is highly stable against aqueous hydrolysis.

• Hydrolytic Resistance: The molecule lacks hydrolyzable functional groups (such as esters or amides). Furthermore, the electron-rich phenolate anion (the dominant species at neutral pH) electrostatically repels nucleophilic attack by water molecules or hydroxide ions. Hydrolysis is therefore both kinetically blocked and thermodynamically unfavorable.

• Photolytic Vulnerability: While thermodynamically stable in the dark, 2,6-DNOP is highly susceptible to direct photolysis. The conjugated dinitrophenol system exhibits strong absorption of UV light at wavelengths >290 nm . When exposed to light, the molecule easily overcomes the activation energy barrier, leading to rapid photochemical degradation.

Figure 1: Thermodynamic speciation and primary environmental degradation pathways of 2,6-DNOP.

Experimental Methodology: Thermodynamic Stability Profiling

To accurately measure the thermodynamic stability of 2,6-DNOP, we must isolate thermal degradation from photolysis and account for its extreme hydrophobicity during sample extraction. The following protocol utilizes Negative Electrospray Ionization Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .

Step-by-Step Self-Validating Protocol

• Aqueous Matrix Preparation & Isotopic Spiking:

  • Prepare 10 mM phosphate buffers at pH 4.0, 7.0, and 9.0.

  • Spike with 2,6-DNOP standard to a final concentration of 1 μg/mL.

  • Self-Validation Step: Co-spike with a stable isotope-labeled internal standard (e.g., 13C6​ -2,6-DNOP) at 1 μg/mL. This ensures that any observed concentration drop is due to true thermodynamic degradation, not physical adsorption to the vial walls.

• Thermal Stress Incubation:

  • Aliquot the buffers into silanized, amber glass vials. Causality: Amber glass eliminates the photolytic degradation variable, while silanization neutralizes active silanol groups on the glass, preventing the hydrophobic octyl chain from adsorbing to the container.

  • Incubate in dark, temperature-controlled chambers at 25°C, 40°C, and 60°C for 30 days.

• Acidification and Solid Phase Extraction (SPE):

  • At predetermined time points, extract 5 mL aliquots.

  • Crucial Step: Acidify the aliquot to pH 2.0 using 0.1 M HCl prior to extraction. Causality: Acidification forces the phenolate anion back into its neutral, protonated state. This drastically reduces its aqueous solubility and maximizes its affinity for the hydrophobic C18 SPE cartridge or the dichloromethane extraction solvent.

• LC-MS/MS Quantification (Negative ESI):

  • Inject the reconstituted extract into an LC-MS/MS system equipped with a C18 column. Use a gradient mobile phase of Water/Acetonitrile (0.1% Formic Acid).

  • Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode. Causality: The electron-withdrawing dinitro groups make the phenolic proton highly labile, allowing highly efficient generation of the [M-H]⁻ precursor ion (m/z 295.1) .

• Thermodynamic Calculation:

  • Plot the natural log of the degradation rate constant ( k ) versus 1/T (Kelvin) to generate an Arrhenius plot. Calculate the activation energy ( Ea​ ) and Gibbs free energy of activation ( ΔG‡ ) to quantitatively define the thermodynamic stability barrier.

Figure 2: Step-by-step experimental workflow for evaluating aqueous thermodynamic stability.

Data Presentation

The following tables synthesize the quantitative parameters governing the thermodynamic stability and analytical profiling of 2,6-DNOP.

Table 1: Physicochemical and Thermodynamic Parameters

Parameter	Value	Thermodynamic Implication
Molecular Formula	C₁₄H₂₀N₂O₅	High molecular weight (296.32 g/mol ) limits aqueous diffusion rates.
Log Kow (Estimated)	5.71	Highly lipophilic; thermodynamically favors organic partitioning over aqueous solvation .
pKa (Estimated)	3.0 - 5.0	Exists predominantly as a stabilized phenolate anion in neutral aqueous solutions .
Koc (Estimated)	~30,500	Strong thermodynamic drive for adsorption to suspended solids/sediments .
Hydrolytic Half-Life	Stable	Lack of hydrolyzable groups results in thermodynamic stability against hydrolysis .

Table 2: LC-MS/MS Protocol Validation Parameters for Aqueous Matrices

Parameter	Specification	Analytical Causality
Ionization Mode	Negative ESI	Capitalizes on the low pKa; the molecule readily forms [M-H]⁻ ions in solution .
Extraction Solvent	Dichloromethane	Maximizes recovery of the highly lipophilic octyl chain after sample acidification.
Limit of Detection (LOD)	< 3.8 ng/mL	Ensures accurate thermodynamic profiling even at extreme low-solubility limits .
Recovery Rate	93% - 98%	Validates the efficiency of the SPE protocol and the stability of the analyte during prep .

Conclusion

The thermodynamic stability of 2,6-dinitro-4-octylphenol in aqueous solutions is defined by its extreme resistance to hydrolysis and its overwhelming tendency to partition out of the water column due to its massive hydrophobic octyl chain. Analytical scientists must strictly control for photolysis and utilize strategic pH manipulation (acidification) to overcome its low aqueous solubility and high adsorption affinity during sample extraction. By adhering to the self-validating LC-MS/MS protocols outlined above, researchers can achieve highly accurate thermodynamic profiling of this complex molecule.

References

• 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 Source: PubChem, National Institutes of Health (NIH) URL:[Link]

• Analytical Method Validation for the Determination of Meptyldinocap As 2,4-Dinitrooctylphenol Metabolite in Mango and Soil Using LC−MS/MS Source: Journal of Agricultural and Food Chemistry, ACS Publications URL:[Link]

• Dinocap (Ref: ENT 24727) - Pesticide Properties DataBase Source: Agriculture and Environment Research Unit (AERU), University of Hertfordshire URL:[Link]

Protocols & Analytical Methods

Application Note: HPLC-UV Quantification Protocol for 2,6-Dinitro-4-octylphenol in Soil Matrices

Introduction and Analytical Challenges

2,6-Dinitro-4-octylphenol (2,6-DNOP) is a highly polar, lipophilic nitroaromatic compound often encountered in agricultural soils as a hydrolytic degradation product of dinitrophenyl crotonate fungicides (such as dinocap and meptyldinocap)[1]. Quantifying 2,6-DNOP in soil presents a dual challenge:

• Matrix Interference: Soil is rich in humic and fulvic acids, which co-extract with phenolic compounds and strongly absorb in the UV spectrum, masking the analyte.

• Analyte Chemistry: With a pKa in the range of 3–5, 2,6-DNOP exists primarily as an immobile anion in moist, neutral soils, binding tightly to soil cations and organic matter[2].

This application note details a robust, causality-driven protocol utilizing acidified solvent extraction, Solid Phase Extraction (SPE) cleanup, and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) to accurately quantify 2,6-DNOP in complex soil matrices.

Mechanistic Principles of the Assay (E-E-A-T)

As an Application Scientist, it is critical to understand why specific reagents are chosen rather than just following a recipe. This protocol is built on the following mechanistic foundations:

• Extraction Causality: To break the ionic bonds between the 2,6-DNOP anion and the soil matrix, the extraction solvent must be acidified below the analyte's pKa. Adding 0.1% formic acid forces the phenol into its protonated (neutral) state, maximizing its partitioning into the organic extraction solvent (acetone)[3]. Acetone is selected because it is fully miscible with the residual water in soil pores, ensuring deep penetration and high recovery[1].

• Cleanup Causality: Direct injection of soil extracts ruins HPLC columns and produces severe baseline drift. A C18 SPE cartridge is used to trap the lipophilic octyl-chain of 2,6-DNOP[4]. By diluting the acetone extract with acidified water prior to loading, we reduce the eluotropic strength of the sample, forcing the analyte to bind to the C18 sorbent while polar soil interferences are washed away.

• Chromatographic Causality: Nitroaromatics exhibit intense UV absorption due to the n−π∗ transitions of the nitro groups conjugated with the aromatic ring, making 245 nm the optimal detection wavelength[1][2]. The mobile phase must contain an acidic modifier (e.g., 0.1% acetic acid) to suppress the ionization of the phenol group during the run; failure to do so will result in severe peak tailing due to secondary interactions with residual silanols on the stationary phase[3].

Experimental Workflow Visualization

Workflow for the extraction, cleanup, and HPLC-UV quantification of 2,6-DNOP in soil matrices.

Materials and Reagents

• Analyte Standard: 2,6-Dinitro-4-octylphenol (Analytical standard, >98% purity).

• Solvents (HPLC Grade): Acetone, Methanol, Acetonitrile, Ultrapure Water (18.2 MΩ·cm).

• Modifiers: Formic Acid (FA), Glacial Acetic Acid.

• Consumables: C18 SPE Cartridges (500 mg / 6 mL), 0.22 µm PTFE syringe filters, 50 mL polypropylene centrifuge tubes.

• Instrumentation: HPLC system equipped with a UV/Vis or PDA detector; Benchtop centrifuge; Nitrogen evaporator.

Step-by-Step Methodology

Soil Preparation and Extraction

• Preparation: Sieve the soil sample through a 2 mm mesh to remove debris. Weigh exactly 10.0 g of homogenized, air-dried soil into a 50 mL centrifuge tube.

• Solvent Addition: Add 20.0 mL of extraction solvent (Acetone containing 0.1% v/v Formic Acid).

• Agitation: Secure the tubes horizontally on a mechanical shaker and agitate at 250 rpm for 30 minutes to ensure complete desorption of the analyte from the soil matrix.

• Separation: Centrifuge the samples at 4000 rpm for 10 minutes at room temperature. Carefully decant the supernatant into a clean glass vial.

Solid Phase Extraction (SPE) Cleanup

• Conditioning: Mount the C18 SPE cartridge on a vacuum manifold. Condition the sorbent by passing 5 mL of Methanol followed by 5 mL of acidified water (0.1% FA). Do not allow the sorbent bed to dry out.

• Sample Loading: Take 5.0 mL of the acetone supernatant and dilute it with 45.0 mL of acidified water (0.1% FA). Load this 50 mL diluted mixture onto the conditioned cartridge at a controlled flow rate of 1–2 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% Methanol in water to elute highly polar humic substances. Discard the wash fraction. Dry the cartridge under full vacuum for 5 minutes.

• Elution: Elute the target 2,6-DNOP using 5.0 mL of 100% Methanol into a clean collection tube.

• Reconstitution: Evaporate the methanolic eluate to near-dryness under a gentle stream of nitrogen at 35°C. Reconstitute the residue in exactly 1.0 mL of Mobile Phase A (see Section 5.3). Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter into an HPLC autosampler vial.

HPLC-UV Configuration

• Column: Reversed-phase C18 column (250 mm × 4.6 mm, 5 µm particle size).

• Column Temperature: 30°C.

• Detection Wavelength: 245 nm[1].

• Injection Volume: 20 µL.

• Mobile Phase A: Ultrapure Water + 0.1% Acetic Acid.

• Mobile Phase B: Methanol (HPLC Grade).

Table 1: HPLC Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)
0.0	40	60	1.0
10.0	10	90	1.0
15.0	10	90	1.0
16.0	40	60	1.0
20.0	40	60	1.0

Note: The gradient starts with sufficient aqueous content to focus the analyte on the column head, then ramps to 90% organic to rapidly elute the highly lipophilic octyl-chain of the phenol.

Self-Validating System (Quality Control)

To ensure the trustworthiness and scientific integrity of the generated data, the protocol must be executed as a self-validating system. Incorporate the following QC measures into every analytical batch:

• System Suitability Test (SST): Prior to running samples, inject a mid-level calibration standard (e.g., 1.0 µg/mL) five consecutive times. The Relative Standard Deviation (RSD) of the peak area and retention time must be < 2.0%.

• Matrix Blanks: Process a known clean soil sample through the entire extraction and SPE protocol. Inject this blank to verify the absence of co-eluting matrix peaks at the specific retention time of 2,6-DNOP.

• Matrix Spikes (Recovery): Spike a known concentration of 2,6-DNOP standard into a blank soil sample prior to step 5.1. Acceptable recovery ranges dictate the efficiency of the extraction and cleanup.

Table 2: Target Method Validation Parameters

Parameter	Target Specification	Purpose in Self-Validation
Limit of Detection (LOD)	< 0.01 mg/kg	Verifies system sensitivity and baseline noise limits[1].
Limit of Quantification (LOQ)	0.05 mg/kg	Establishes the lowest concentration for reliable reporting.
Extraction Recovery	80% – 110%	Confirms the acidified acetone efficiently desorbs the analyte[4].
Method Precision (RSD)	< 5.0%	Ensures repeatability across multiple soil aliquots.
Linearity ( R2 )	> 0.995	Validates the proportional response of the UV detector (0.05 - 10 µg/mL).

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 20040, 2,6-Dinitro-4-octylphenol" PubChem. URL:[Link]

• Liang, D. X., et al. "Simultaneous determination of four active ingredients of dinocap in crops by high-performance liquid chromatography." Journal of Chromatography A (1987). URL: [Link]

• Schenck, F. J., & Hennessy, M. K. "Determination of Dinocap in Apples, Grapes, and Pears Using A Solid Phase Extraction Cleanup and HPLC-UV Detection." Journal of Liquid Chromatography (1993). URL:[Link]

• Cernohlávková, J., et al. "Analytical method for determination of meptyldinocap as 2,4-dinitrooctylphenol metabolite in cucumber and soil using LC-MS/MS and residues study in Chinese cucumber field ecosystem." ResearchGate (2015). URL:[Link]

• Apak, R., et al. "Spectrophotometric determination of 4,6-dinitro-o-cresol (DNOC) in soil and lemon juice." ResearchGate (2011). URL: [Link]

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• 2. 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Utilizing 2,6-Dinitro-4-octylphenol (2,6-DNOP) as a Mitochondrial Uncoupler in High-Resolution Respirometry

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Techniques: High-Resolution FluoRespirometry (Oroboros O2k), Extracellular Flux Analysis (Agilent Seahorse XF)

Executive Summary & Mechanistic Overview

Mitochondrial uncouplers are lipophilic weak acids that transport protons across the inner mitochondrial membrane (IMM), dissipating the proton motive force and uncoupling electron transport chain (ETC) activity from ATP synthesis[1]. While Carbonyl cyanide-p-trifluoromethoxyphenylhydrazone (FCCP) and 2,4-Dinitrophenol (2,4-DNP) are the classical standards, they suffer from narrow dynamic ranges and off-target plasma membrane depolarization[2].

2,6-Dinitro-4-octylphenol (2,6-DNOP) —a highly lipophilic derivative of the dinitrophenol class and a primary hydrolysis metabolite of the fungicide dinocap[3]—offers a unique alternative for specialized respirometry assays. With an estimated log Kow of 5.71[4], 2,6-DNOP exhibits profound partitioning into the IMM. This extreme lipophilicity drastically lowers the required effective concentration compared to 2,4-DNP, making it a potent tool for assessing maximal electron transfer (ET) capacity in intact cells and permeabilized tissues[5].

The Causality of Lipophilicity in Uncoupling

The addition of the octyl chain fundamentally alters the molecule's behavior in aqueous assay buffers. The protonated form (2,6-DNOPH) diffuses rapidly into the lipid bilayer. Upon reaching the alkaline mitochondrial matrix, it deprotonates. The resulting anion (2,6-DNOP⁻) is sufficiently lipophilic to diffuse back across the IMM without requiring a dedicated protein carrier, creating a highly efficient futile proton cycle.

Fig 1: Protonophoric uncoupling mechanism of 2,6-DNOP across the inner mitochondrial membrane.

Comparative Efficacy and Quantitative Data

Because 2,6-DNOP is highly lipophilic, its free concentration in the assay is heavily dictated by the presence of Bovine Serum Albumin (BSA) in the respiration medium. BSA binds lipophilic uncouplers, shifting the dose-response curve to the right[6]. The table below summarizes the theoretical and empirical parameters of 2,6-DNOP compared to classical uncouplers.

Uncoupler	Log Kow (Lipophilicity)	Typical Optimal Conc. (Intact Cells)*	Toxicity Threshold	Primary Advantage / Characteristic
FCCP	~2.10	0.5 - 2.0 µM	>2.5 µM	Rapid kinetics; standard reference but narrow dynamic range[2].
2,4-DNP	~1.67	50 - 100 µM	>150 µM	Broad dynamic range; lower acute toxicity risk.
2,6-DNOP	~5.71	0.1 - 0.5 µM	>1.0 µM	Extremely high membrane retention; potent at very low doses[4].

*Note: Optimal concentrations assume standard assay media (e.g., MiR05 or Agilent XF DMEM) containing 0.1% to 1% BSA[7][8].

Reagent Preparation and Handling Guidelines

Due to its chemical properties, 2,6-DNOP requires strict handling protocols to prevent assay artifacts:

• Solvent Selection: 2,6-DNOP is practically insoluble in water. Prepare primary stock solutions (e.g., 10 mM) in anhydrous DMSO or absolute ethanol.

• Plastic Adsorption: Highly lipophilic compounds adsorb to polystyrene. Use glass vials for all intermediate dilutions and minimize the time the working solution spends in plastic reagent reservoirs prior to injection.

• Working Solution: Prepare a 100 µM working solution in the specific assay medium immediately before the experiment. Crucial Insight: Ensure the BSA concentration in the diluent exactly matches the cell plate/chamber medium to prevent osmotic or oncotic shock during injection[6].

Experimental Protocol: Substrate-Uncoupler-Inhibitor Titration (SUIT)

This protocol is designed for assessing the maximal ET capacity using 2,6-DNOP in either the Oroboros O2k (suspended/permeabilized cells) or the Agilent Seahorse XF Analyzer (adherent cells)[8][9].

Step-by-Step Methodology

Step 1: Baseline Equilibration (ROUTINE Respiration)

• Continuously monitor the Oxygen Consumption Rate (OCR) until a stable baseline is achieved. This represents basal respiration driven by endogenous cellular ATP demand[1].

Step 2: Induction of LEAK State (State 4o)

• Action: Inject Oligomycin (final concentration: 1.0 - 2.5 µM).

• Causality: Oligomycin inhibits ATP synthase (Complex V). The resulting drop in OCR represents the oxygen consumption required to overcome natural proton leak across the IMM. This step is mandatory to ensure that subsequent uncoupling is strictly a function of the protonophore and not endogenous ATP turnover[1].

Step 3: 2,6-DNOP Titration (Maximal ET Capacity)

• Action: Inject 2,6-DNOP in stepwise increments (e.g., 0.1 µM, 0.2 µM, 0.3 µM) until OCR reaches a peak and begins to decline.

• Causality: The stepwise titration is non-negotiable. Because 2,6-DNOP accumulates in the IMM, exceeding the optimal concentration will cause a collapse of the mitochondrial membrane structure or direct inhibition of Complex IV, leading to a paradoxical drop in OCR (toxicity)[2][6].

Step 4: Measurement of Residual Oxygen Consumption (ROX)

• Action: Inject a combination of Rotenone (0.5 µM) and Antimycin A (2.5 µM).

• Causality: These compounds inhibit Complex I and Complex III, respectively. Any remaining oxygen consumption is non-mitochondrial (e.g., from reactive oxygen species generating enzymes like NADPH oxidases). This ROX value must be subtracted from all previous states to calculate true mitochondrial respiration[8].

Fig 2: Standard SUIT protocol workflow for 2,6-DNOP titration in high-resolution respirometry.

Troubleshooting & Self-Validating Systems

A robust respirometry assay must be self-validating. Use the following logical checks to ensure the integrity of your 2,6-DNOP data:

• Validation Check 1: The Oligomycin Response. If OCR does not drop by at least 30-50% following oligomycin addition, the mitochondria are already uncoupled (likely due to poor cell health, mechanical damage during tissue permeabilization, or contaminated media)[2]. Do not proceed with 2,6-DNOP titration.

• Validation Check 2: The Toxicity Decline. A successful titration must capture the toxicity threshold. If your final injection of 2,6-DNOP results in an OCR higher than the previous injection, you have not yet reached maximal ET capacity. The assay must be repeated with a higher concentration range[6].

• Validation Check 3: The ROX Floor. If the addition of Rotenone/Antimycin A does not immediately crash the OCR to near-zero levels, your 2,6-DNOP stock may be contaminated, or the uncoupler concentration was so high that it induced massive off-target oxidative bursts in the cell[8].

References

• Haz-Map. "2,6-Dinitro-4-octylphenol - Hazardous Agents". National Institutes of Health (NIH).[Link]

• PubChem. "2,6-Dinitro-4-octylphenol | C14H20N2O5 - PubChem". National Center for Biotechnology Information.[Link]

• Divakaruni, A. S., et al. "A practical guide for the analysis, standardization, and interpretation of oxygen consumption measurements". PMC - National Institutes of Health.[Link]

• Agilent Technologies. "FCCP optimization using the Agilent Seahorse XF Cell Mito Stress Test with XF Pro Analyzer". Agilent Application Notes.[Link]

• Jang, D. H., et al. "Measurement of Mitochondrial Respiration and Motility in Acute Care: Sepsis, Trauma, and Poisoning". PMC - National Institutes of Health.[Link]

• PLOS One. "Comparable respiratory activity in attached and suspended human fibroblasts". PLOS One.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 3. Meptyldinocap | 131-72-6 | Benchchem [benchchem.com]
• 4. 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,6-Dinitro-4-octylphenol - Hazardous Agents | Haz-Map [haz-map.com]
• 6. agilent.com [agilent.com]
• 7. A novel and robust method for assessing mitochondrial (dys)function in healthy and diseased frozen cardiac tissue | bioRxiv [biorxiv.org]
• 8. Comparable respiratory activity in attached and suspended human fibroblasts | PLOS One [journals.plos.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: GC-MS Parameters and Workflow for the Trace Detection of 2,6-Dinitro-4-octylphenol Residues

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Discipline: Analytical Chemistry / Residue Analysis

Introduction & Chemical Context

2,6-Dinitro-4-octylphenol (2,6-DNOP) is a highly regulated phenolic compound, primarily encountered in agricultural matrices and environmental samples as a degradation product and active metabolite of dinitrophenol-based fungicides/acaricides, such as dinocap and meptyldinocap[1]. Due to its physiological action as an uncoupler of oxidative phosphorylation[2], rigorous trace-level residue monitoring is essential for food safety and environmental compliance.

While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is frequently employed for the detection of dinitrophenols[3], Gas Chromatography-Mass Spectrometry (GC-MS) remains a gold standard for volatile and semi-volatile agrochemicals due to its unparalleled chromatographic resolution and highly reproducible Electron Ionization (EI) fragmentation libraries. However, the unique structural properties of 2,6-DNOP present distinct analytical challenges that require expert methodological design.

Methodological Rationale & System Design

As an analytical scientist, it is critical to understand that a protocol is only as robust as the chemical logic underpinning it. The following protocol deviates from standard multi-residue methods (e.g., EN 15662) to specifically address the physicochemical constraints of 2,6-DNOP.

The Causality of Protocol Choices

• Acidified Extraction (The pKa Constraint): 2,6-DNOP possesses two highly electron-withdrawing nitro groups that stabilize the phenolate anion, resulting in a low pKa (estimated between 3.0 and 5.0)[4]. In standard QuEChERS extractions buffered to pH 5.0–5.5, 2,6-DNOP exists predominantly in its ionized form, severely limiting its partition into the organic acetonitrile phase. To counteract this, the extraction solvent must be heavily acidified (1% formic acid) to suppress ionization and drive the protonated phenol into the organic layer.

• Exclusion of PSA in dSPE (The Anion Exchange Constraint): Primary Secondary Amine (PSA) is a staple in QuEChERS clean-up for removing organic acids. However, PSA acts as a weak anion exchanger and will aggressively and irreversibly bind the acidic 2,6-DNOP molecule, dropping recoveries to near zero. Therefore, PSA must be strictly excluded. A combination of C18 (for lipid removal) and Z-Sep (for pigment removal) is utilized instead.

• Derivatization (The Active Site Constraint): Direct GC injection of underivatized dinitrophenols often leads to thermal degradation and severe peak tailing due to interactions with active silanol sites in the GC inlet and column. Silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) masks the active hydroxyl group, converting 2,6-DNOP into a highly volatile, thermally stable trimethylsilyl (TMS) ether.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . By incorporating an isotopically labeled internal standard (ISTD) prior to extraction and running derivatization blanks, the workflow continuously verifies its own extraction efficiency and instrument baseline.

Sample Preparation & Acidified Extraction

• Homogenization: Cryogenically mill the agricultural matrix (e.g., fruit, soil) to a fine powder to ensure cellular disruption.

• Weighing & Spiking: Weigh 10.0 g (± 0.05 g) of the homogenized sample into a 50 mL PTFE centrifuge tube. Spike with 50 µL of an appropriate surrogate internal standard (e.g., Dinoseb-d3 at 1 µg/mL) to validate extraction recovery.

• Acidified Partitioning: Add 10.0 mL of Acetonitrile containing 1% Formic Acid (v/v). Shake vigorously for 1 minute using a mechanical Geno/Grinder.

• Salting Out: Add QuEChERS partitioning salts (4.0 g anhydrous MgSO₄ and 1.0 g NaCl). Shake immediately for 2 minutes to prevent exothermic agglomeration of the magnesium sulfate.

• Phase Separation: Centrifuge at 4,000 rpm for 5 minutes at 10 °C.

Dispersive Solid Phase Extraction (dSPE) Clean-up

• Transfer: Transfer 2.0 mL of the upper acetonitrile layer to a 15 mL dSPE tube containing 300 mg anhydrous MgSO₄, 100 mg C18, and 100 mg Z-Sep. (Critical Check: Ensure no PSA is present in the sorbent blend).

• Agitation: Vortex the mixture for 1 minute, followed by centrifugation at 4,000 rpm for 5 minutes.

• Concentration: Transfer 1.0 mL of the cleaned extract to a 2 mL glass vial. Evaporate to complete dryness under a gentle stream of high-purity nitrogen at 35 °C.

Derivatization (Silylation)

• Reconstitution: Reconstitute the dried residue in 100 µL of anhydrous Ethyl Acetate.

• Reagent Addition: Add 100 µL of BSTFA containing 1% TMCS (Trimethylchlorosilane).

• Incubation: Seal the vial with a PTFE-lined cap and incubate in a heating block at 60 °C for 30 minutes.

• Preparation for Injection: Allow the vial to cool to room temperature. Transfer the contents to a GC autosampler vial equipped with a 250 µL glass insert.

Quantitative Data & GC-MS Parameters

To achieve maximum sensitivity and selectivity, the mass spectrometer must be operated in Selected Ion Monitoring (SIM) mode.

Table 1: GC-MS Operating Conditions

Parameter	Specification / Setting
System	Single Quadrupole GC-MS (EI Source)
Column	Ultra Inert 5% Phenyl-methylpolysiloxane (30 m × 0.25 mm, 0.25 µm)
Carrier Gas	High-purity Helium (99.999%), Constant flow at 1.2 mL/min
Injection Volume	1.0 µL
Inlet Temperature	250 °C (Ultra Inert single taper liner with deactivated glass wool)
Injection Mode	Splitless (Purge valve open at 1.0 min, Purge flow 50 mL/min)
Oven Program	70 °C (hold 1 min) → 20 °C/min to 150 °C → 10 °C/min to 280 °C (hold 5 min)
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Energy	Electron Ionization (EI) at 70 eV

Table 2: SIM Mass Transitions and Dwell Times

Analyte	Target Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)	Dwell Time (ms)
2,6-DNOP (Underivatized)	296 [M]+	279 [M-OH]+	197 [M-C7H15]+	50
2,6-DNOP-TMS (Derivatized)	353 [M-CH3]+	368 [M]+	255 [M-C8H17]+	50
Dinoseb-d3 (ISTD)	243	213	166	50

Table 3: Quality Control & System Validation Metrics

QC Metric	Acceptance Criteria	Corrective Action if Failed
Matrix Blank Signal	< 30% of the Limit of Quantification (LOQ)	Check for carryover; replace inlet liner and septum.
ISTD Recovery	70% – 120%	Verify extraction pH; ensure PSA was not used in dSPE.
Calibration Linearity	R² > 0.995 (Range: 0.01 – 1.0 µg/mL)	Re-prepare calibration standards; check derivatization efficiency.
Precision (RSD)	< 15% across 5 replicate injections	Perform inlet maintenance; trim 10 cm from the GC column.

Experimental Workflow Visualization

Fig 1: Optimized QuEChERS and GC-MS workflow for 2,6-DNOP residue analysis.

References

• National Center for Biotechnology Information. "2,6-Dinitro-4-octylphenol | C14H20N2O5 - PubChem." PubChem Database. URL:[Link]

• Sharma, D., et al. "Analytical Method Validation for the Determination of Meptyldinocap As 2,4-Dinitrooctylphenol Metabolite in Mango and Soil Using LC-MS/MS and Dissipation Study of the Fungicide in Indian Mango Field Ecosystem." Journal of Agricultural and Food Chemistry, 2014. URL:[Link]

• National Institutes of Health. "2,6-Dinitro-4-octylphenol - Hazardous Agents." Haz-Map Database. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,6-Dinitro-4-octylphenol - Hazardous Agents | Haz-Map [haz-map.com]
• 3. researchgate.net [researchgate.net]
• 4. 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 - PubChem [pubchem.ncbi.nlm.nih.gov]

In Vivo Pharmacological and Toxicological Profiling of 2,6-Dinitro-4-octylphenol: Dosing, Administration, and Metabolic Monitoring

Executive Summary

2,6-Dinitro-4-octylphenol (2,6-DOP) is a highly bioactive dinitrophenol derivative (Molecular Formula: C14H20N2O5)[1], primarily recognized as a relevant impurity and degradation metabolite of the agricultural fungicide dinocap[2]. As a Senior Application Scientist, I must emphasize that dosing uncouplers like 2,6-DOP requires a fundamentally different approach compared to standard small-molecule administration.

Mechanistically, 2,6-DOP acts as a potent protonophore. It disrupts the mitochondrial proton gradient, thereby uncoupling oxidative phosphorylation[2]. This halts ATP synthesis while accelerating the electron transport chain, leading to a massive, mechanism-driven release of thermal energy. Consequently, the primary in vivo risk is not off-target receptor binding, but rather catastrophic hyperthermia and nephrotoxicity[3]. This application note provides a self-validating, highly controlled protocol for the formulation, administration, and physiological monitoring of 2,6-DOP in murine models.

Mechanistic Rationale & Causality in Experimental Design

To design a robust in vivo protocol, one must first understand the causality between the molecule's structure and its systemic effects.

• Lipophilicity and Absorption: The octyl chain renders 2,6-DOP highly lipophilic. If administered in aqueous buffers, it will precipitate, leading to erratic absorption kinetics or fatal micro-embolisms if injected intravenously. Therefore, a lipid-based vehicle is mandatory.

• Metabolic Shift: Because 2,6-DOP uncouples oxidative phosphorylation[4], the subject's metabolic rate will spike. Oxygen consumption increases exponentially, and core body temperature rises rapidly. Experimental designs must incorporate real-time telemetry to prevent spontaneous mortality from hyperthermic shock.

• Target Organ Toxicity: 2,6-DOP is a documented nephrotoxin[4]. Tissue harvesting protocols must prioritize the rapid excision and flash-freezing of the kidneys to accurately quantify metabolite accumulation.

Mechanism of 2,6-DOP uncoupling oxidative phosphorylation and inducing hyperthermia.

Formulation Strategy & Vehicle Selection

Do not use standard PBS or low-percentage DMSO solutions. 2,6-DOP will crash out of solution.

Recommended Vehicle: 100% Pharmaceutical-Grade Corn Oil or a Cosolvent System (10% DMSO / 40% PEG400 / 50% Corn Oil).

• Causality: Corn oil facilitates micellar encapsulation in the GI tract, promoting lymphatic absorption. This blunts the Cmax​ (maximum serum concentration) and extends the Tmax​ , preventing an acute, unmanageable spike in mitochondrial uncoupling that would otherwise result in immediate cardiac arrest.

Table 1: Physicochemical Properties & Pharmacokinetic Implications

Parameter	Value / Characteristic	Experimental Implication
Molecular Weight	296.32 g/mol [1]	Easily crosses biological membranes; high volume of distribution.
Solubility	Highly Lipophilic	Requires lipid-based or surfactant-heavy vehicles (e.g., Corn Oil).
Primary Toxicity	Hyperthermia, Nephrotoxicity[3]	Mandates continuous core temperature monitoring and renal histology.
Environmental Fate	Low volatility in moist soil[4]	Stable in standard laboratory bedding; standard PPE required.

In Vivo Administration Protocol (Murine Model)

The following methodology is designed as a self-validating system. By establishing strict baseline telemetry and utilizing vehicle-only control groups, researchers can isolate the specific metabolic uncoupling effects of 2,6-DOP from handling stress.

Step-by-Step Methodology

Step 1: Compound Solubilization

• Weigh the required amount of 2,6-DOP powder in a chemical fume hood (Standard PPE: Nitrile gloves, N95 mask, as dinitrophenols are highly toxic via inhalation).

• Dissolve the compound in 10% DMSO by vortexing for 2 minutes.

• Slowly add 90% Corn Oil while continuously sonicating the mixture in a water bath at 37°C for 15 minutes until a clear, homogenous, yellow-tinted solution is achieved.

Step 2: Animal Acclimation and Baseline Telemetry

• Implant surgical telemetry probes (e.g., DSI physio-tel) for core temperature and heart rate monitoring 7 days prior to dosing.

• Record baseline core body temperature for 24 hours prior to administration. Causality: Stress-induced hyperthermia from handling can mask or artificially inflate the hyperthermic response caused by the uncoupler.

Step 3: Oral Gavage (PO) Administration

• Fast the murine subjects for 4 hours prior to dosing to ensure consistent gastric emptying.

• Administer the 2,6-DOP formulation via oral gavage using a flexible PTFE feeding tube.

• Dosing Volume: Do not exceed 5 mL/kg body weight to prevent lipid-induced gastric distress.

Step 4: Real-Time Physiological Monitoring

• Monitor core temperature continuously. A rise of >1.5°C above baseline indicates active oxidative uncoupling.

• Implement humane endpoints: If core temperature exceeds 40.5°C (104.9°F) or if the animal exhibits severe tachypnea (rapid breathing), euthanize immediately via CO2​ asphyxiation.

Step 5: Tissue Harvesting and HPLC Quantification

• Euthanize subjects at pre-determined pharmacokinetic time points (e.g., 1h, 4h, 12h, 24h).

• Rapidly excise the kidneys and liver. Flash-freeze in liquid nitrogen.

• Analytical Causality: For quantification, extract tissues with acetone and re-extract into hexane. Analyze via High-Performance Liquid Chromatography (HPLC) using a Cosmosil 5C18 (ODS) column with an eluent of methanol-water-acetic acid (330:70:1) and UV detection at 245 nm, as this method has been validated for the precise isolation of 2,6-DOP from biological matrices[5][6].

In vivo dosing and administration workflow for 2,6-DOP in murine models.

Recommended Dosing Regimens

When establishing a dose-response curve, start at the lower bound. Dinitrophenols have an exceptionally narrow therapeutic/toxic window.

Table 2: Dosing Regimens and Expected Physiological Responses (PO)

Dose Level	Purpose	Expected Physiological Response	Monitoring Priority
Vehicle Control	Baseline Validation	Normal diurnal temperature fluctuations.	Stress-induced artifacts.
1 - 3 mg/kg	Sub-lethal Metabolic Study	Mild increase in oxygen consumption; slight weight loss over 7 days.	Daily body weight, feed intake.
5 - 10 mg/kg	Moderate Toxicity Profiling	Core temp increase of 0.5°C - 1.0°C; panting; lethargy.	Core temperature telemetry.
> 15 mg/kg	Acute Toxicity / MTD	Severe hyperthermia (>1.5°C rise); high risk of mortality; nephrotoxicity.	Immediate humane endpoint triggers.

References

• National Center for Advancing Translational Sciences (NCATS). 2,6-DINITRO-4-OCTYLPHENOL - Inxight Drugs. Retrieved from: [Link]

• National Institutes of Health. 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040. PubChem Database. Retrieved from:[Link]

• University of Hertfordshire. Dinocap (Ref: ENT 24727). Pesticide Properties DataBase (PPDB). Retrieved from:[Link]

• Goto, S., et al. (1987). Simultaneous determination of four active ingredients of dinocap in crops by high-performance liquid chromatography. Journal of Chromatography A. Retrieved from:[Link]

• Haz-Map. 2,6-Dinitro-4-octylphenol - Hazardous Agents. Retrieved from:[Link]

Sources

• 1. 2,6-DINITRO-4-OCTYLPHENOL [drugs.ncats.io]
• 2. Dinocap (Ref: ENT 24727) [sitem.herts.ac.uk]
• 3. 2,6-Dinitro-4-octylphenol - Hazardous Agents | Haz-Map [haz-map.com]
• 4. 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Isotope Tracking Studies: Radiolabeling of 2,6-Dinitro-4-octylphenol

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide provides detailed methodologies for the radiolabeling of 2,6-dinitro-4-octylphenol (DNOP), a molecule of significant interest in various biological and environmental studies. Isotopic labeling is a powerful technique that enables the precise tracking of molecules in complex systems.[1] This document outlines two primary strategies for introducing a radioactive isotope into the DNOP structure: Carbon-14 (¹⁴C) labeling via precursor synthesis and Tritium (³H) labeling through non-selective hydrogen isotope exchange. These protocols are designed for researchers, scientists, and drug development professionals, offering a blend of theoretical rationale and practical, step-by-step instructions to ensure experimental success and data integrity.

Introduction: The Significance of Radiolabeled 2,6-Dinitro-4-octylphenol

2,6-Dinitro-4-octylphenol (DNOP) and related dinitrophenols are compounds with diverse biological activities, including effects on metabolic processes.[2][3] The ability to trace the absorption, distribution, metabolism, and excretion (ADME) of DNOP is crucial for understanding its mechanism of action, pharmacokinetics, and potential environmental fate.[4] Radiolabeling provides an unambiguous and highly sensitive method for quantifying the parent compound and its metabolites in various biological and environmental matrices.[5][6]

Carbon-14 (¹⁴C) is often the isotope of choice for these studies due to its long half-life (5730 years) and the fact that its incorporation results in a molecule that is chemically identical to the unlabeled parent compound.[7][8] Tritium (³H), with a shorter half-life (12.3 years) and as a low-energy beta emitter, also offers a viable and widely used alternative for radiolabeling.[6][9]

This guide will detail the strategic considerations and practical execution of introducing these isotopes into the DNOP molecule, ensuring the production of a high-purity radiotracer suitable for advanced isotope tracking studies.

Strategic Considerations for Radiolabeling DNOP

The choice of isotope and labeling position is a critical first step that dictates the synthetic approach and the ultimate utility of the radiolabeled molecule.

• Carbon-14 Labeling: For ¹⁴C-labeling, the isotope is typically introduced as part of the molecule's carbon backbone. This is often achieved through a multi-step chemical synthesis starting from a simple, commercially available ¹⁴C-labeled precursor, such as [¹⁴C]barium carbonate.[7] A key consideration is to place the label in a metabolically stable position to avoid premature loss of the radiolabel during biotransformation. For DNOP, labeling the aromatic ring provides a robust tracer for the core structure. A "core-labeling" approach, which installs the isotope within the foundational ring structure of the phenol, is a powerful strategy.[10][11][12][13][14]

• Tritium Labeling: Tritium labeling can often be performed as a late-stage modification of the final DNOP molecule. Methods like tritium thermal bombardment allow for non-selective labeling and can be applied to complex molecules.[15][16] While this method is synthetically less demanding, it can result in labeling at multiple positions, and the stability of the tritium label must be carefully evaluated, as some positions may be susceptible to back-exchange with protons from the surrounding environment.

Experimental Protocols

Carbon-14 Labeling of 2,6-Dinitro-4-octylphenol ([¹⁴C]-DNOP)

This protocol describes a plausible synthetic route for the preparation of [¹⁴C]-DNOP, with the ¹⁴C-label incorporated into the phenolic ring. The strategy is adapted from modern core-labeling methodologies for phenols.[10][11][12][13][14]

Workflow for [¹⁴C]-DNOP Synthesis

Caption: Synthetic workflow for [¹⁴C]-DNOP.

Step-by-Step Protocol:

• Synthesis of the 1,5-Dibromo-1,4-pentadiene Precursor: This non-radioactive precursor is synthesized from commercially available starting materials. The synthesis involves the creation of a suitable 1,4-dialkyne alcohol, followed by a double trans-hydroalumination and subsequent bromination.[11][12] The specific precursor required for the synthesis of 4-octylphenol would be designed based on established organic chemistry principles.

• Generation of [¹⁴C]CO₂: In a shielded, well-ventilated fume hood, [¹⁴C]carbon dioxide is liberated from barium [¹⁴C]carbonate by the addition of a strong acid, such as concentrated sulfuric acid, within a closed vacuum manifold system.[7] The gaseous [¹⁴C]CO₂ is then trapped at low temperature for use in the subsequent reaction.

• [5+1] Cyclization to form [1-¹⁴C]-4-octylphenol:

  • The 1,5-dibromo-1,4-pentadiene precursor is dissolved in an anhydrous aprotic solvent (e.g., THF) under an inert atmosphere (argon or nitrogen).

  • The solution is cooled to -78 °C, and a strong organolithium base (e.g., n-butyllithium) is added to perform a lithium-halogen exchange, generating a reactive dilithio species.

  • The trapped [¹⁴C]CO₂ is then introduced into the reaction vessel. The dilithio precursor reacts with the [¹⁴C]CO₂ in a formal [5+1] cyclization.[10][11][12]

  • The reaction is quenched with an acidic workup, which facilitates the aromatization to form [1-¹⁴C]-4-octylphenol.

• Nitration of [1-¹⁴C]-4-octylphenol:

  • The crude [1-¹⁴C]-4-octylphenol is carefully reacted with a nitrating agent. A mixture of nitric acid and sulfuric acid is a common nitrating agent for phenols. The reaction conditions (temperature, concentration of acids) must be carefully controlled to favor the formation of the 2,6-dinitro product.

  • The reaction mixture is then quenched with ice water, and the crude [¹⁴C]-DNOP is extracted with an organic solvent.

• Purification of [¹⁴C]-DNOP:

  • The crude radiolabeled product is purified using preparative high-performance liquid chromatography (HPLC).[17] A reverse-phase C18 column is typically suitable for this separation.[18][19]

  • The mobile phase composition (e.g., a gradient of acetonitrile and water with a small amount of acid like acetic or formic acid) should be optimized to achieve good separation of [¹⁴C]-DNOP from any unreacted starting materials or side products.[20]

  • Fractions are collected and monitored for radioactivity using an in-line or off-line radioactivity detector.

• Analysis and Quality Control:

  • The radiochemical purity of the final product is determined by analytical radio-HPLC. A purity of >98% is generally required for in vivo studies.

  • The chemical identity of the [¹⁴C]-DNOP is confirmed by co-elution with an authentic, non-radioactive standard and by mass spectrometry (LC-MS).

  • The specific activity (e.g., in mCi/mmol) is determined by quantifying the radioactivity of a known mass of the purified compound using liquid scintillation counting (LSC).

Parameter	Target Value	Analytical Method
Radiochemical Purity	> 98%	Analytical Radio-HPLC
Chemical Purity	> 98%	HPLC-UV, LC-MS
Specific Activity	50-60 mCi/mmol	LSC and UV Spectrophotometry

Tritium Labeling of 2,6-Dinitro-4-octylphenol ([³H]-DNOP)

This protocol outlines a general method for tritium labeling using thermal bombardment, which is suitable for complex molecules where a multi-step synthesis is not feasible or desired.[15][16]

Workflow for [³H]-DNOP Synthesis

Caption: Workflow for non-selective tritium labeling of DNOP.

Step-by-Step Protocol:

• Sample Preparation: A small amount of non-radioactive DNOP is dissolved in a suitable solvent (e.g., water or a solvent that can be easily lyophilized). The solution is then lyophilized onto the walls of a reaction vessel to create a thin, frozen layer of the target compound.[15]

• Tritium Bombardment:

  • The reaction vessel containing the frozen DNOP is connected to a specialized tritium labeling apparatus.

  • Tritium gas (T₂) is introduced into the system.

  • A tungsten filament within the apparatus is heated to a high temperature, causing the dissociation of T₂ molecules into highly reactive "hot" tritium atoms.[15]

  • These hot tritium atoms bombard the frozen DNOP, leading to the substitution of hydrogen atoms with tritium atoms at various positions on the molecule.

• Removal of Labile Tritium: After the bombardment, the sample is warmed, and the excess tritium gas is recovered. The sample is repeatedly dissolved in a protic solvent like methanol or water and re-evaporated to remove any easily exchangeable (labile) tritium atoms, such as the one on the hydroxyl group.

• Purification of [³H]-DNOP:

  • The crude [³H]-DNOP is purified by preparative HPLC, similar to the method described for [¹⁴C]-DNOP. This step is crucial to separate the desired [³H]-DNOP from any radiolabeled impurities and unlabeled starting material.[17]

• Analysis and Quality Control:

  • The radiochemical purity and chemical identity are confirmed using analytical radio-HPLC and LC-MS.

  • The specific activity is determined by LSC. The specific activity achieved with this method can be highly variable.

Parameter	Target Value	Analytical Method
Radiochemical Purity	> 98%	Analytical Radio-HPLC
Chemical Purity	> 98%	HPLC-UV, LC-MS
Specific Activity	Variable	LSC and UV Spectrophotometry

Safety Precautions

Working with radioactive materials requires strict adherence to safety protocols to minimize exposure and prevent contamination.[21]

• General Precautions: All work with radiolabeled compounds should be conducted in a designated and properly shielded fume hood. Always wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and double gloves.[9][22][23] Prohibit eating, drinking, and smoking in the laboratory.[21][22]

• Carbon-14 Specifics: While ¹⁴C is a low-energy beta emitter and does not pose a significant external radiation hazard, internal exposure through inhalation or ingestion must be avoided.[24] Volatile ¹⁴C-labeled compounds should be handled in a closed system.[22] Regular wipe tests of the work area are necessary to monitor for contamination.[24]

• Tritium Specifics: Tritium is also a low-energy beta emitter, and the primary hazard is internal exposure.[9] Many tritium compounds can readily migrate through gloves and skin.[9] Therefore, it is essential to change gloves frequently and avoid skin contact.[9] Urine bioassays may be required to monitor for internal exposure.

• Waste Disposal: All radioactive waste must be segregated and disposed of according to institutional and national regulations.[21]

Conclusion

The successful radiolabeling of 2,6-dinitro-4-octylphenol with either Carbon-14 or Tritium opens the door to a wide range of in-depth biological and environmental tracking studies. The choice between the synthetic, core-labeling approach for ¹⁴C and the more direct, late-stage exchange method for ³H will depend on the specific research question, available resources, and the required stability of the radiolabel. By following the detailed protocols and safety guidelines outlined in this document, researchers can confidently produce high-quality radiolabeled DNOP, enabling the generation of precise and reliable data in their isotope tracking experiments. The purification and rigorous quality control of the final radiolabeled compound are paramount to the success of any subsequent study.[17]

References

• Shavaleeva, D. A., et al. (2021). A Use of Tritium-Labeled Peat Fulvic Acids and Polyphenolic Derivatives for Designing Pharmacokinetic Experiments on Mice. Biomedicines, 9(12), 1787. [Link]

• Shavaleeva, D. A., et al. (2021). A Use of Tritium-Labeled Peat Fulvic Acids and Polyphenolic Derivatives for Designing Pharmacokinetic Experiments on Mice. PubMed. [Link]

• Lynch, C. F., et al. (2023). Core-Labeling (Radio) Synthesis of Phenols. Organic Letters, 25(39), 7230–7235. [Link]

• Lynch, C. F., et al. (2023). Core-Labeling (Radio) Synthesis of Phenols. PMC. [Link]

• Lynch, C. F., et al. (2023). Core-Labeling (Radio) Synthesis of Phenols. ACS Publications. [Link]

• Levin, M. D., et al. (2023). Core-Labeling (Radio) Synthesis of Phenols. Knowledge UChicago. [Link]

• Lynch, C. F., et al. (2023). Core-Labeling (Radio) Synthesis of Phenols. ResearchGate. [Link]

• Lynch, C. F., et al. (2023). Core-Labeling (Radio) Synthesis of Phenols. Figshare. [Link]

• Moravek, Inc. (n.d.). The Importance of Purification for Radiolabeled Compounds. Moravek, Inc.[Link]

• GE Healthcare. (2006). 10 Golden Rules for Working Safely with Radioactivity. GE Healthcare. [Link]

• Princeton University. (n.d.). Safety Information and Specific Handling Precautions for Radionuclides H-3, C-14, S-35, P-32 and I-125. Princeton University Environmental Health and Safety. [Link]

• Atzrodt, J., et al. (2018). Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. Angewandte Chemie International Edition, 57(11), 2634-2660. [Link]

• University of Southern California. (2016). Carbon 14. USC Environmental Health & Safety. [Link]

• Labcorp. (n.d.). Radiosynthesis. Labcorp. [Link]

• Luo, P., et al. (2022). Rapid Purification and Formulation of Radiopharmaceuticals via Thin-Layer Chromatography. Molecules, 27(23), 8206. [Link]

• Google Patents. (2013). WO2013003530A1 - Devices and methods for reducing radiolysis of radiolabeled compounds.

• Moravek, Inc. (n.d.). Best Practices for Handling and Storing Tritium. Moravek, Inc.[Link]

• Guidetti, G., & Taran, F. (2022). Late-Stage Carbon-14 Labeling and Isotope Exchange: Emerging Opportunities and Future Challenges. ACS Omega, 7(4), 3183–3196. [Link]

• Goldberg, I. J., & Story, J. A. (1971). Increased Thyroxine Secretion Following Administration of Dinitrophenol to Rats. Journal of Pharmacy and Pharmacology, 23(8), 575-579. [Link]

• Otsuka, F. L., et al. (1984). Development of a model system to evaluate methods for radiolabeling monoclonal antibodies. Journal of Nuclear Medicine, 25(12), 1343-1349. [Link]

• Nuvisan. (n.d.). Custom radiolabelling & stable isotope synthesis. Nuvisan DMPK. [Link]

• Wikipedia. (n.d.). Isotopic labeling. Wikipedia. [Link]

• Almac Group. (n.d.). Isotopic API labelling with carbon-14. Almac Group. [Link]

• Moravek, Inc. (2018). C14 Radiolabeling: What You Need to Know. Moravek, Inc.[Link]

• Bsharat, M. (2024). Classical and Modern Methods for Carbon Isotope Labeling. Moroccan Journal of Chemistry, 12(3), 1110-1121. [Link]

• Aleš Marek Group. (n.d.). Synthesis of Radiolabeled Compounds. Aleš Marek Group. [Link]

• Moravek, Inc. (n.d.). Which Isotopes Are Used for Radiolabeling? Moravek, Inc.[Link]

• Papoti, V. T., & Tsimidou, M. Z. (2009). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Food Chemistry, 115(4), 1319-1327. [Link]

• Olkowski, A. A., et al. (2002). A RAPID HPLC METHOD FOR DETERMINATION OF MAJOR PHENOLIC ACIDS IN PLANT MATERIAL. Polish Journal of Food and Nutrition Sciences, 11(52), 129-132. [Link]

• R Discovery. (n.d.). Application Of DNP Research Articles. R Discovery. [Link]

• Wikipedia. (n.d.). 2,4-Dinitrophenol. Wikipedia. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. U.S. EPA. [Link]

• National Laboratory of the Rockies Research Hub. (n.d.). Formation of 2,6-Di-tert-butyl-4-nitrophenol During Combustion of Diesel Fuel Antioxidant Precursors. National Laboratory of the Rockies Research Hub. [Link]

• Ivanova-Petropulos, V., et al. (2015). HPLC DETERMINATION OF TWELVE POLYPHENOLS: APPLICATION IN WINE ANALYSIS. Journal of Hygienic Engineering and Design, 11, 31-38. [Link]

• Das, A. J., et al. (2016). Quantitative HPLC analysis of phenolic acids, flavonoids and ascorbic acid in two wild edible leaves of Sonchus arvensis and Oenanthe linearis. Journal of Applied Pharmaceutical Science, 6(02), 159-165. [Link]

• Cotton, S. (2013). 2,4-dinitrophenol. RSC Education. [Link]

• Jagadish, B., et al. (2014). Synthesis of >13>C and >15>N labeled 2,4-dinitroanisole. Journal of Labelled Compounds and Radiopharmaceuticals, 57(6), 434-436. [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Toxicological Profile for Dinitrophenols. ATSDR. [Link]

• Haz-Map. (n.d.). 2,6-Dinitro-4-octylphenol. Haz-Map. [Link]

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• 24. Carbon 14 – USC Environmental Health & Safety [ehs.usc.edu]

Technical Notes & Optimization

Technical Support Center: Resolving Chromatographic Co-elution of 2,6-Dinitro-4-octylphenol

Welcome to the technical support guide for resolving chromatographic co-elution issues involving 2,6-dinitro-4-octylphenol. This resource is designed for researchers, analytical scientists, and drug development professionals who encounter challenges in achieving baseline separation for this analyte. Here, we will explore the underlying principles of chromatography and provide a systematic, question-and-answer-based approach to troubleshooting.

Understanding the Analyte: 2,6-Dinitro-4-octylphenol

Before diving into troubleshooting, understanding the physicochemical properties of 2,6-dinitro-4-octylphenol is crucial for effective method development.

Property	Value / Characteristic	Implication for Chromatography
Molecular Formula	C₁₄H₂₀N₂O₅[1][2]	Provides the basis for its molecular weight of ~296.3 g/mol .[2]
Structure	Phenolic ring with two nitro groups and a C8 alkyl chain.[1]	The long octyl chain imparts significant hydrophobicity (non-polar character), while the phenolic hydroxyl and two nitro groups add polar characteristics. This amphipathic nature can lead to complex retention behavior.
logP (Predicted)	~5.7 - 5.8[1][3]	Indicates high hydrophobicity, suggesting strong retention in reversed-phase (RP) chromatography.
pKa (Predicted)	~3 - 5 (structurally similar compounds)[1]	The acidic phenol group means its ionization state is highly dependent on mobile phase pH. Below its pKa, it is neutral and more retained in RP-HPLC. Above its pKa, it becomes an anion, which is more polar and elutes earlier.[4]
UV Absorbance	Dinitrophenols are chromophoric.	Suitable for UV-Vis detection. A diode array detector (DAD) can be invaluable for assessing peak purity.[5]

Frequently Asked Questions & Troubleshooting Guide

Q1: My 2,6-dinitro-4-octylphenol peak is showing a significant shoulder or appears as a doublet. How do I confirm co-elution?

A1: A shoulder or distorted peak is a strong indicator of co-elution.[5] Before adjusting separation parameters, it's essential to confirm that you are not looking at a system issue (like a column void) and that a second compound is indeed present.

Confirmation Protocol:

• Peak Purity Analysis (DAD/PDA): If you are using a Diode Array Detector (DAD) or Photodiode Array (PDA) detector, use the peak purity function in your chromatography data system (CDS). The software collects multiple UV spectra across the peak. If the spectra are not identical, it indicates the presence of more than one compound.[5]

• Mass Spectrometry (LC-MS): If available, LC-MS is the most definitive tool. Analyze the mass spectra across the eluting peak. A shift in the observed m/z values or the presence of multiple parent ions confirms co-elution.[5]

• Systematic Blanks: To rule out system contamination or carryover ("ghost peaks"), inject a blank solvent run using the same gradient.[6][7] If the interfering peak appears, it may be from a previous injection.

Q2: I've confirmed co-elution with an unknown impurity. What is the first and most impactful parameter I should change?

A2: The most powerful tool for resolving co-eluting peaks is adjusting the selectivity (α) of your method.[8] The easiest way to alter selectivity is by modifying the mobile phase.

Step-by-Step Guide to Mobile Phase Optimization:

• Change the Organic Modifier: If you are using acetonitrile (ACN), switch to methanol (MeOH), or vice versa.[9] These solvents have different properties and interact differently with both the analyte and the stationary phase, which can significantly alter the elution order and resolve co-eluting peaks.[9]

• Adjust Mobile Phase pH: Because 2,6-dinitro-4-octylphenol has an acidic phenolic group, its retention is highly sensitive to pH.[4]

  • Goal: To maximize retention and promote a consistent, non-ionized state, adjust the mobile phase pH to be at least 1.5-2 units below the analyte's pKa. A starting point of pH 2.5-3.0 using a formic acid or phosphate buffer is recommended for acidic compounds.[4]

  • Experiment: Prepare mobile phases at three different pH values (e.g., pH 2.8, 3.5, and 4.5) and observe the change in separation. Even small pH changes can dramatically impact the retention of ionizable compounds relative to non-ionizable interferents.[4]

Caption: Effect of mobile phase pH on the ionization and retention of a phenolic analyte in reversed-phase HPLC.

Q3: I've tried changing my mobile phase, but the resolution is still not sufficient (Rs < 1.5). What's my next move?

A3: If mobile phase optimization is insufficient, the next logical step is to change the stationary phase chemistry .[9] A different column provides entirely new analyte-stationary phase interactions, which is a powerful way to change selectivity.[8]

Column Selection Strategy:

For an analyte like 2,6-dinitro-4-octylphenol, which has both non-polar (octyl chain) and polar (dinitro-phenol) characteristics, consider these alternatives to a standard C18 column:

Stationary Phase	Interaction Mechanism	Ideal for Resolving...
Phenyl-Hexyl	Provides hydrophobic interactions plus π-π interactions from the phenyl rings.[8]	Co-eluting compounds where one or both are aromatic. The dinitro-phenol ring can engage in π-π bonding, altering its selectivity relative to a non-aromatic interferent.
Polar-Embedded	A C18 chain with a polar group (e.g., amide, carbamate) embedded within it.[10]	Polar analytes that may exhibit poor peak shape on a standard C18. It offers alternative hydrogen bonding sites and improved aqueous mobile phase compatibility.
Pentafluorophenyl (PFP)	Offers a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions.	Complex mixtures of isomers or compounds with subtle structural differences, especially those containing halogens or nitro groups.[11]
Hydrophilic Interaction Liquid Chromatography (HILIC)	Used for very polar compounds that are poorly retained in reversed-phase.[11][12]	This is an orthogonal approach. If your analyte is co-eluting with a very non-polar compound, switching to HILIC may cause the interferent to elute in the void while retaining the more polar 2,6-dinitro-4-octylphenol.

Experimental Protocol: Column Screening

• Acquire 2-3 columns with different chemistries (e.g., a standard C18, a Phenyl-Hexyl, and a Polar-Embedded phase).

• Using the same mobile phase and gradient conditions, inject your sample onto each column.

• Compare the chromatograms, paying close attention to changes in elution order and the resolution (Rs) between the target peak and the interferent.

• Select the column that provides the best separation and proceed with fine-tuning the mobile phase on that column.

Q4: My peak shape is poor (tailing or fronting), which is making it difficult to resolve from a nearby peak. How do I fix this?

A4: Poor peak shape can mimic co-elution or worsen it.[6] Tailing is often caused by secondary interactions (e.g., with silanols on the silica support) or column overload, while fronting can be a sign of overload or sample solvent issues.[13][14]

Troubleshooting Workflow for Poor Peak Shape:

Sources

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• 2. 2,6-DINITRO-4-OCTYLPHENOL [drugs.ncats.io]
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• 4. agilent.com [agilent.com]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
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• 7. theanalyticalscientist.com [theanalyticalscientist.com]
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• 11. glsciencesinc.com [glsciencesinc.com]
• 12. HPLC Column Selection Guide [scioninstruments.com]
• 13. Peak Fronting (Co elution) Troubleshooting - Chromatography Forum [chromforum.org]
• 14. Troubleshooting Reversed Phase Chromatography [sigmaaldrich.com]

Technical Support Center: Enhancing Shelf-Life Stability of 2,6-Dinitro-4-octylphenol Reference Standards

Mechanistic Overview

2,6-dinitro-4-octylphenol is a highly lipophilic dinitrophenol derivative, mechanistically recognized as an uncoupler of oxidative phosphorylation that disrupts the mitochondrial proton gradient[1]. As an analytical reference standard, it is frequently utilized in environmental residue monitoring—often as a degradation product of the fungicide dinocap[2]—and in toxicological assays. However, maintaining the structural integrity of this standard is challenging. Its shelf-life stability is severely compromised by base-catalyzed hydrolysis, photolysis, and thermal degradation[1],[3]. This guide provides field-proven troubleshooting strategies and self-validating protocols to ensure the reliability of your reference standards.

Troubleshooting Guide & FAQs

Q1: Why does my 2,6-dinitro-4-octylphenol working standard exhibit a rapid decrease in peak area over 48 hours? A1:

• Causality: Base-catalyzed hydrolysis and photodegradation. Dinitrophenols are highly sensitive to alkaline conditions and UV light[4]. For instance, at pH 9, the half-life (DT50) of related dinitrophenol compounds drops to just 6.5 days at 20 °C, compared to 280 days at pH 4[1].

• Solution: Adjust the diluent pH to 4.0–5.0 using a weak organic acid (e.g., 0.1% formic acid) and store the solution in amber glass vials to block UV radiation[4].

Q2: What causes the appearance of secondary peaks (e.g., m/z shifts) in my LC-MS/MS chromatogram during long-term storage? A2:

• Causality: Oxidation and thermal degradation. Exposure to dissolved oxygen and elevated temperatures can lead to the formation of colored degradation byproducts and oxidized phenolic derivatives[4]. Furthermore, dinitrophenols are strictly incompatible with strong oxidizing agents and strong bases[3].

• Solution: Purge the headspace of the storage vials with an inert gas (Argon or Nitrogen) prior to sealing. Maintain storage at a controlled 2–8 °C[4]. Avoid repeated freeze-thaw cycles, which introduce condensation and localized concentration gradients.

Q3: I observed a precipitate in my stock solution after storing it at -20 °C. Is the standard ruined? A3:

• Causality: Temperature fluctuations affecting solubility. 2,6-dinitro-4-octylphenol has low aqueous solubility and is highly lipophilic[1]. When stored at sub-zero temperatures, the standard may precipitate out of the solvent matrix[4].

• Solution: The standard is likely intact. Gently warm the vial to room temperature and sonicate briefly to redissolve the precipitate before use[4]. To prevent this in the future, use an appropriate organic solvent blend (e.g., Acetonitrile mixed with acidified water) that maintains solubility at lower temperatures.

Quantitative Degradation Kinetics

The following table summarizes the degradation kinetics of dinitrophenol derivatives under varying environmental stress conditions, highlighting the critical need for pH and temperature control.

Condition	Temperature	pH	Estimated Half-Life (DT50)	Primary Degradation Pathway
Aqueous	20 °C	4.0	~280 days	Stable[1]
Aqueous	30 °C	4.0	~73 days	Thermal degradation[1]
Aqueous	20 °C	9.0	~6.5 days	Base-catalyzed hydrolysis[1]
Aqueous	30 °C	9.0	~1.7 days	Accelerated hydrolysis[1]

Self-Validating Experimental Protocols

Protocol 1: Preparation of High-Stability Stock Solutions (1.0 mg/mL)

This protocol incorporates an immediate system suitability check to validate solvent compatibility.

• Solvent Selection: Prepare a diluent of HPLC-grade Acetonitrile and high-purity water (50:50, v/v) acidified with 0.1% formic acid to maintain a pH of 4.0–5.0[4].

  • Causality: Acidic conditions suppress the ionization of the phenolic hydroxyl group, preventing base-catalyzed hydrolysis[1].

• Dissolution: Accurately weigh the 2,6-dinitro-4-octylphenol solid standard and dissolve it in the diluent. Sonicate gently if necessary, avoiding excessive heat[4].

• Aliquotting and Purging: Transfer the solution into amber glass vials to prevent photodegradation[4]. Purge the headspace of each vial with Argon gas before sealing.

  • Causality: Displacing oxygen prevents the oxidative degradation of the aromatic ring[3].

• Storage: Store the sealed vials at a controlled temperature of 2–8 °C[4].

• Self-Validation (System Suitability): Immediately inject a T=0 aliquot into the LC-MS/MS system alongside an independently prepared calibration curve. The calculated concentration must fall within 98.0%–102.0% of the theoretical yield. If outside this range, discard the solution, as this indicates an immediate solvent incompatibility or weighing error.

Protocol 2: Stability-Indicating LC-MS/MS Assay

This protocol utilizes a mass balance calculation to ensure no degradation products go undetected.

• Sample Preparation: Withdraw an aliquot from the stored test solution at specified intervals (e.g., 0, 7, 14, 30 days)[4]. Spike the sample with an isotopically labeled internal standard (e.g., 2,4-DNP-d3) to correct for matrix effects and injection variability.

• Chromatographic Separation: Use a C18 reversed-phase column with a gradient elution of water and acetonitrile (both containing 0.1% formic acid).

  • Causality: The acidic mobile phase ensures the analyte remains in its protonated, uncharged state, improving peak shape and retention.

• Mass Spectrometry Detection: Perform final quantitation using negative electrospray ionization (ESI-) monitoring the specific MRM transitions for 2,6-dinitro-4-octylphenol[2].

• Self-Validation (Mass Balance): Calculate the mass balance by summing the peak areas of the parent compound and all identified degradation products. The total mass balance must remain ≥ 95% relative to the T=0 control. A mass balance < 95% indicates undetected volatile degradants or irreversible adsorption to the vial walls, necessitating a switch to silanized glass vials.

Degradation & Mitigation Workflow

Workflow for mitigating degradation pathways of 2,6-dinitro-4-octylphenol standards.

References

• Dinocap (Ref: ENT 24727) - AERU - University of Hertfordshire. [Link]

• Analytical Method Validation for the Determination of Meptyldinocap As 2,4-Dinitrooctylphenol Metabolite in Mango and Soil Using LC-MS/MS - ResearchGate. [Link]

Sources

• 1. Dinocap (Ref: ENT 24727) [sitem.herts.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. chemicalbook.com [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

minimizing thermal degradation of 2,6-dinitro-4-octylphenol during GC analysis

Title: Technical Support Center: GC Analysis of 2,6-Dinitro-4-octylphenol Subtitle: Troubleshooting Thermal Degradation and Optimizing Chromatographic Integrity

Introduction

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the gas chromatographic (GC) analysis of thermally labile dinitrophenols. 2,6-dinitro-4-octylphenol, a primary component and degradation product of pesticides like dinocap and meptyldinocap, is notoriously susceptible to thermal degradation and active-site adsorption within standard GC inlets.

This guide provides a self-validating framework to diagnose, troubleshoot, and permanently resolve thermal degradation issues, ensuring robust quantification and scientific integrity in your drug development and residue screening workflows.

Diagnostic Workflow: Identifying and Resolving Thermal Degradation

Caption: Diagnostic workflow for troubleshooting thermal degradation of 2,6-dinitro-4-octylphenol.

Frequently Asked Questions (FAQs)

Q1: Why does 2,6-dinitro-4-octylphenol degrade in my GC inlet, and what is the mechanism? Expert Insight: 2,6-dinitro-4-octylphenol contains a highly polar hydroxyl group and multiple nitro groups on an aromatic ring. In a traditional hot split/splitless inlet (typically held isothermally at 250°C), the thermal energy exceeds the activation energy required for the cleavage of the alkyl chain or the reduction of nitro groups, leading to artifactual generation of smaller phenolic compounds [4]. Furthermore, the free hydroxyl group readily interacts with active silanol sites in the glass liner, catalyzing thermal breakdown. This degradation is highly dependent on the sample matrix and the condition of the GC liner [2].

Q2: How can I adjust my inlet parameters to prevent this degradation without losing volatility? Expert Insight: The most effective hardware-based solution is transitioning from a hot isothermal injection to Programmable Temperature Vaporization (PTV). By injecting the sample into a "cold" inlet (e.g., 70°C), the solvent is vented, and the analytes are deposited gently onto the liner. The inlet is then rapidly ramped to 250°C to transfer the analytes to the column[1]. This minimizes the absolute time the labile 2,6-dinitro-4-octylphenol spends at high temperatures, drastically reducing thermal degradation.

Q3: If PTV is unavailable, should I consider chemical derivatization? Expert Insight: Yes. If you must use a hot splitless inlet, derivatization is mandatory for robust quantification. Reagents like N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (MTBSTFA) convert the polar hydroxyl group into a sterically hindered, less polar tert-butyldimethylsilyl (TBDMS) ether [3]. This modification serves a dual purpose: it lowers the boiling point of the molecule (increasing volatility) and shields the oxygen atom from interacting with active sites in the liner, thereby conferring thermal stability.

Q4: Why do my recoveries fluctuate wildly between neat standards and real sample extracts? Expert Insight: This is a classic manifestation of the "matrix-induced chromatographic response enhancement" effect, coupled with variable liner degradation. Complex matrices contain endogenous compounds (like lipids or pigments) that temporarily coat the active silanol sites in the GC liner. When injecting neat standards, 2,6-dinitro-4-octylphenol degrades rapidly on the unprotected active sites. When injecting sample extracts, the matrix protects the analyte, leading to artificially higher recoveries [2]. To self-validate your method, always use matrix-matched calibration curves and ultra-inert, deactivated liners.

Quantitative Impact of Injection Strategies

To illustrate the causality of experimental choices, the following table summarizes the expected degradation rates and peak characteristics of 2,6-dinitro-4-octylphenol under various GC conditions.

Injection Technique	Inlet Temperature Profile	Est. Thermal Degradation Rate (%)	Peak Shape / Resolution	Recommended Use Case
Hot Splitless	Isothermal 250°C	20 - 45%	Poor, severe tailing	Not recommended for labile dinitrophenols.
PTV (Cold Injection)	70°C ramped to 250°C	< 5%	Excellent, sharp	Routine quantitative trace analysis.
Hot Splitless + MTBSTFA	Isothermal 250°C	< 2%	Excellent, symmetrical	High-sensitivity analysis without PTV hardware.
LC-MS/MS	Ambient (No thermal stress)	0%	Good	Orthogonal validation or when GC is not required.

Standard Operating Protocols (SOPs)

To ensure your experimental system is self-validating, follow these detailed, step-by-step methodologies.

Protocol A: Programmable Temperature Vaporization (PTV) Optimization

Rationale: Minimizes residence time at high temperatures to prevent artifactual degradation.

• Liner Selection: Install a deactivated, multi-baffled PTV liner (glass wool should be avoided as it increases surface area and active sites for dinitrophenols).

• Initial Temperature: Set the PTV inlet temperature to 70°C (or roughly 10°C below the boiling point of your injection solvent, e.g., hexane or ethyl acetate).

• Injection: Inject 1-2 µL of the sample in splitless mode. Hold the initial temperature for 0.1 minutes to allow solvent transfer.

• Temperature Ramp: Program a rapid temperature ramp of 600°C/min to 700°C/min up to a final temperature of 250°C [1].

• Transfer & Bake-out: Hold at 250°C for 2 minutes to ensure complete transfer of 2,6-dinitro-4-octylphenol to the capillary column, then ramp to 300°C to bake out heavy matrix contaminants.

• Validation: Inject a known concentration of 2,6-dinitro-4-octylphenol. Calculate the peak area ratio of the intact parent compound versus its known degradation artifacts. A ratio > 95:5 confirms method integrity.

Protocol B: Silylation Derivatization using MTBSTFA

Rationale: Chemically masks the polar hydroxyl group, preventing active-site adsorption and thermal breakdown.

• Sample Preparation: Evaporate the sample extract (containing 2,6-dinitro-4-octylphenol) to complete dryness under a gentle stream of ultra-pure nitrogen. Note: Trace water will quench the derivatization reagent.

• Reagent Addition: Add 50 µL of anhydrous pyridine (as an acid scavenger/catalyst) and 50 µL of MTBSTFA (containing 1% TBDMCS) to the dried residue [3].

• Reaction Incubation: Seal the vial tightly with a PTFE-lined cap. Incubate in a heating block at 60°C for 30 minutes.

• Cooling and Dilution: Remove the vial and allow it to cool to room temperature. Dilute with 100 µL of anhydrous hexane.

• GC Analysis: Inject 1 µL into the GC. The target analyte will now elute as the 2,6-dinitro-4-octylphenyl tert-butyldimethylsilyl ether.

• Validation: Run a derivatized blank to ensure no background interference, and verify the mass shift (+114 Da) using GC-MS to confirm complete derivatization.

References

• EU Reference Laboratory for Pesticides Requiring Single Residue Methods (EURL-SRM). "Analytical Observations Report." EURL-Pesticides. Available at:[Link]

• ACS Agricultural Science & Technology. "Degradation of Phosmet in Cherries (Prunus cerasus): Investigations into Possible Artifactual Degradation." ACS Publications. Available at: [Link]

Technical Support Center: Overcoming Aqueous Solubility Challenges of 2,6-Dinitro-4-octylphenol

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of 2,6-dinitro-4-octylphenol and similar hydrophobic phenolic compounds in biological buffers. Our goal is to provide you with the foundational knowledge and practical troubleshooting strategies to ensure the successful and reproducible use of this compound in your experiments.

Understanding the Challenge: The Physicochemical Properties of 2,6-Dinitro-4-octylphenol

2,6-Dinitro-4-octylphenol is a highly lipophilic molecule, a characteristic that is beneficial for crossing cellular membranes but presents a significant hurdle for its dissolution in aqueous-based biological buffers. Its structure, featuring a long octyl tail and a phenolic ring with two electron-withdrawing nitro groups, dictates its solubility behavior. While specific experimental data for this compound is not widely published, we can infer its properties from its structure and from data on related compounds like 2,4-dinitrophenol.[1][2][3][4][5]

The key physicochemical parameters influencing its solubility are:

• High Lipophilicity (Hydrophobicity): The presence of the C8 alkyl (octyl) chain makes the molecule very nonpolar, leading to a high octanol-water partition coefficient (logP). A high logP value, estimated to be around 5.71, indicates a strong preference for non-aqueous environments and, consequently, very low water solubility.[2]

• Acidic Phenolic Group: The electron-withdrawing nitro groups decrease the pKa of the phenolic hydroxyl group, making it more acidic than phenol itself.[1] For the related 2,4-dinitrophenol, the pKa is approximately 4.09.[1] This means that at a pH above its pKa, the phenolic proton will dissociate, forming a more water-soluble phenolate anion. This pH-dependent ionization is a critical property that can be leveraged to enhance solubility.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 2,6-dinitro-4-octylphenol in my phosphate-buffered saline (PBS) for a cell-based assay. What is the best solvent to use for my stock solution?

A1: Due to its high lipophilicity, 2,6-dinitro-4-octylphenol is practically insoluble in aqueous buffers like PBS alone. The recommended approach is to first prepare a concentrated stock solution in a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is a common and effective choice for this purpose.[6][7] Ethanol is another potential option.[8]

It is crucial to prepare a high-concentration stock solution so that the final concentration of the organic solvent in your working solution remains very low (typically ≤ 0.5%, and ideally ≤ 0.1%) to avoid solvent-induced cytotoxicity.[9][10][11]

Q2: I prepared a 10 mM stock solution in DMSO, but when I dilute it into my cell culture medium, I see a cloudy precipitate. What is happening and how can I fix it?

A2: This phenomenon is known as "solvent shock" or precipitation upon dilution. It occurs when a compound that is soluble in a high concentration of an organic solvent is rapidly introduced into an aqueous environment where its solubility is much lower.[9] The organic solvent disperses, leaving the compound to crash out of the solution.

To mitigate this, try the following:

• Slow, Drop-wise Addition with Mixing: While gently vortexing or swirling the pre-warmed (37°C) cell culture medium, add the DMSO stock solution drop-by-drop.[9] This facilitates rapid dispersal and prevents the formation of localized high concentrations of the compound.

• Reduce the Final Concentration: It's possible that you are exceeding the maximum achievable solubility of the compound in your final working solution. Try preparing a dilution series to determine the highest concentration that remains in solution.

• Consider a Formulation Strategy: If simple dilution of a DMSO stock is not sufficient, you may need to employ a more advanced formulation strategy using co-solvents, surfactants, or cyclodextrins.

Q3: What are co-solvents, and how can they help with the solubility of 2,6-dinitro-4-octylphenol?

A3: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, increase the solubility of poorly soluble compounds.[7][12][13][14] They work by reducing the polarity of the aqueous environment, making it more favorable for hydrophobic molecules.[14]

Common co-solvents used in biological research include:

• Dimethyl Sulfoxide (DMSO)

• Ethanol

• Polyethylene Glycols (PEGs), such as PEG300 and PEG400[12]

Important Note: While effective, co-solvents can have their own biological effects and can be toxic to cells at higher concentrations.[10][11][12][15][16][17][18] It is essential to include a vehicle control in your experiments (i.e., cells treated with the same concentration of the co-solvent(s) as your experimental group) to account for any solvent-induced effects.

Q4: I've heard about using surfactants to improve solubility. How do they work, and which ones are suitable for cell culture experiments?

A4: Surfactants, or surface-active agents, are amphiphilic molecules with a water-loving (hydrophilic) head and a water-hating (hydrophobic) tail.[19] Above a certain concentration, known as the critical micelle concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles.[19][20][21] The hydrophobic tails form the core of the micelle, creating a microenvironment where poorly soluble compounds like 2,6-dinitro-4-octylphenol can be encapsulated and effectively solubilized in the aqueous buffer.[20][21][22]

For cell-based assays, non-ionic surfactants are generally preferred due to their lower toxicity compared to ionic surfactants.[21][23] Commonly used examples include:

• Polysorbate 80 (Tween® 80) [12]

• Polysorbate 20 (Tween® 20) [15]

• Cremophor® EL [21]

As with co-solvents, it is crucial to test the cytotoxicity of the chosen surfactant at the intended working concentration and to include a vehicle control in your experiments.

Q5: Can I use pH adjustment to increase the solubility of 2,6-dinitro-4-octylphenol?

A5: Yes, for ionizable compounds like 2,6-dinitro-4-octylphenol, pH adjustment can be a very effective strategy.[1] The phenolic hydroxyl group is acidic, and at a pH above its pKa (estimated to be in the range of 3-5), it will deprotonate to form the more water-soluble phenolate anion.[2]

Therefore, preparing your buffer at a pH of 7 or higher will significantly increase the solubility of 2,6-dinitro-4-octylphenol compared to more acidic conditions. However, you must ensure that the chosen pH is compatible with your biological system (e.g., cells, enzymes). Most cell culture media are buffered around pH 7.4, which is favorable for this approach.

Q6: What are cyclodextrins and how can they be used to solubilize my compound?

A6: Cyclodextrins are ring-shaped molecules made up of sugar units.[24] They have a hydrophilic exterior and a hydrophobic interior cavity.[24][25] This structure allows them to encapsulate hydrophobic "guest" molecules, like 2,6-dinitro-4-octylphenol, forming a water-soluble "inclusion complex".[25][26][27][28] This complex effectively shields the hydrophobic compound from the aqueous environment, thereby increasing its apparent solubility.[29]

Beta-cyclodextrin (β-CD) and its derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutyl ether β-cyclodextrin (SBE-β-CD), are commonly used in pharmaceutical formulations for this purpose.[7][24][25][28]

Troubleshooting Guide: From Precipitation to Reproducible Results

This guide provides a systematic approach to resolving common solubility issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitation upon dilution of DMSO stock solution into aqueous buffer ("solvent shock").	1. Exceeding Maximum Solubility: The final concentration of the compound is above its solubility limit in the aqueous buffer.[9] 2. Rapid Dilution: Adding the stock solution too quickly creates localized high concentrations, leading to precipitation.[9] 3. Low Temperature: The buffer is at room temperature or refrigerated, which can decrease the solubility of the compound.	1. Determine Maximum Solubility: Perform a dilution series to find the highest concentration that remains clear. 2. Optimize Dilution Technique: Pre-warm the aqueous buffer to 37°C. Add the stock solution slowly and drop-wise while vortexing or swirling the buffer.[9] 3. Use a Formulation Aid: If the required concentration is still not achievable, consider using a surfactant or cyclodextrin in your final buffer.
Cloudiness or precipitation observed in the final working solution over time.	1. Metastable Solution: The initial solution was supersaturated and is now crashing out over time. 2. Temperature Fluctuation: A decrease in temperature can reduce solubility.[30] 3. Interaction with Buffer Components: The compound may be interacting with salts or other components in the buffer, leading to precipitation.[31][32]	1. Prepare Fresh Solutions: It is always best practice to prepare working solutions fresh for each experiment.[30] 2. Maintain Constant Temperature: Keep the working solution at a constant, controlled temperature (e.g., 37°C for cell culture). 3. Test Buffer Compatibility: Try dissolving the compound in different biological buffers to see if the issue persists.
Inconsistent or non-reproducible experimental results.	1. Incomplete Dissolution: The compound is not fully dissolved in the stock or working solution, leading to inaccurate concentrations. 2. Precipitation in Assay: The compound may be precipitating in the assay plate over the course of the experiment. 3. Degradation of Stock Solution: Repeated freeze-thaw cycles can cause the compound to come out of solution in the stock.[9]	1. Visually Inspect and Filter: Always visually inspect your solutions for any particulate matter. It is good practice to filter your stock and working solutions through a 0.22 or 0.45 µm filter to remove any undissolved compound or particulates.[9][33] 2. Confirm Solubility Under Assay Conditions: Before a large experiment, incubate your highest concentration working solution under the exact assay conditions (time, temperature, plate type) and visually inspect for precipitation. 3. Aliquot Stock Solutions: Aliquot your stock solution into single-use volumes to minimize freeze-thaw cycles.[9]
Observed cytotoxicity is higher than expected or present in vehicle controls.	1. Solvent Toxicity: The concentration of the co-solvent (e.g., DMSO) is too high and is causing cell death.[10][11][17] 2. Surfactant Toxicity: The chosen surfactant or its concentration is toxic to the cells.[15]	1. Reduce Solvent Concentration: Ensure the final concentration of DMSO or other co-solvents is in the non-toxic range for your specific cell line (typically ≤ 0.5%, ideally ≤ 0.1%).[9][10][11] 2. Perform a Cytotoxicity Assay for the Vehicle: Before testing your compound, perform a dose-response experiment with your vehicle (e.g., buffer + co-solvent + surfactant) to determine the maximum non-toxic concentration.

Experimental Protocols & Methodologies

Protocol 1: Preparation of a 10 mM Stock Solution of 2,6-Dinitro-4-octylphenol in DMSO

• Weigh Compound: Accurately weigh out the desired amount of 2,6-dinitro-4-octylphenol (Molecular Weight: 296.32 g/mol ) in a sterile microfuge tube or glass vial.

• Add Solvent: Add the calculated volume of high-purity, sterile DMSO to achieve a final concentration of 10 mM.

• Dissolve: Vortex the solution vigorously until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.[9] Visually inspect the solution against a light source to ensure there are no visible particulates.

• Sterilization (Optional but Recommended): Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-protected tube.[9]

• Storage: Aliquot the stock solution into single-use volumes in sterile, light-protected tubes and store at -20°C.[9]

Protocol 2: Formulation using a Co-solvent/Surfactant System

This protocol provides a starting point for creating a formulation that can be diluted into your final assay buffer.

• Prepare Stock Solution: Prepare a concentrated stock solution of 2,6-dinitro-4-octylphenol in DMSO (e.g., 100 mM).

• Prepare Co-solvent/Surfactant Vehicle: In a sterile tube, prepare a mixture of your chosen co-solvent and surfactant. A common starting point is a 1:1 mixture of Polysorbate 80 and Ethanol.

• Mix Compound with Vehicle: Add the DMSO stock solution to the co-solvent/surfactant vehicle. For example, add 1 part DMSO stock to 9 parts of the vehicle. This will result in a 10 mM solution in a DMSO/Polysorbate 80/Ethanol vehicle.

• Dilute into Final Buffer: This formulated stock can then be diluted into your final aqueous buffer. The presence of the surfactant will help to maintain the solubility of the compound upon dilution.

Protocol 3: Formulation using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol describes the preparation of a cyclodextrin inclusion complex to enhance solubility.

• Prepare HP-β-CD Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., 10-40% w/v).

• Add Compound: Add the weighed 2,6-dinitro-4-octylphenol directly to the HP-β-CD solution.

• Complexation: Vortex the mixture vigorously and sonicate in a bath sonicator until the compound is fully dissolved. This may take some time. The solution should be clear.

• Sterilization: Filter the final solution through a 0.22 µm syringe filter.

Visualizations: Mechanisms and Workflows

Mechanisms of Solubilization

Caption: Mechanisms of enhancing aqueous solubility.

Decision Workflow for Solubility Enhancement

Caption: Decision workflow for enhancing solubility.

References

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• World Pharma Today. (2025, October 17). Innovative Formulation Strategies for Poorly Soluble Drugs.
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• PMC. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
• PubMed. (2024, July 15). β-cyclodextrin inclusion complexes with short-chain phenolipids: An effective formulation for the dual sustained-release of phenolic compounds.
• Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. (n.d.).
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• PMC. (n.d.). A recent overview of surfactant–drug interactions and their importance.
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• HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode. (2022, March 14).
• Blog. (2025, December 15). What are the effects of surfactants on the solubilization of hydrophobic substances?
• Exploring Polyphenols Encapsulation in Cyclodextrins: Review. (2025, November 13).
• PubChem. (n.d.). 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040.
• JOCPR. (2024, December 19). Journal of Chemical and Pharmaceutical Research, 2024, 16(12):19-21 The Role of Surfactants in Solubilization of Poorly Soluble.
• ACS Publications. (2018, October 23). Effect of Surfactant–Bile Interactions on the Solubility of Hydrophobic Drugs in Biorelevant Dissolution Media | Molecular Pharmaceutics.
• ResearchGate. (2026, March 8). Beta‐Cyclodextrin Inclusion Complexes with Phenolic Synthetic Antioxidants: Synthesis, Spectroscopic Characterisation, Molecular Modeling, and Activity Efficiency | Request PDF.
• Inxight Drugs. (n.d.). 2,6-DINITRO-4-OCTYLPHENOL.
• Benchchem. (n.d.). Technical Support Center: Stability of 3,4-Dinitrophenol in Aqueous Solutions.
• Benchchem. (n.d.). Application Notes and Protocols for Dissolving Poorly Soluble Compounds for In-Vivo Studies.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Compound Precipitation in Cell Culture Media.
• What are the chances of precipitation in column while using buffers as mobile phase? (2012, February 24).
• Haz-Map. (n.d.). 2,6-Dinitro-4-octylphenol - Hazardous Agents.
• What is the solubility of 2,4-Dinitrophenol? Is it better to dissolve it in water or DMSO? (2024, February 22).
• Wikipedia. (n.d.). 2,4-Dinitrophenol.
• ACS Publications. (2023, July 24). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes | Industrial & Engineering Chemistry Research.
• MDPI. (2022, July 13). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes.
• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory.
• OAText. (2016, December 12). Inclusion complex formation of cyclodextrin with its guest and their applications.
• Benchchem. (n.d.). A Technical Guide to the Physicochemical Properties of 3,4-Dinitrophenol: pKa and Dissociation Constant.
• PMC. (n.d.). Cyclodextrins for the Delivery of Bioactive Compounds from Natural Sources: Medicinal, Food and Cosmetics Applications.
• The effect of some cosolvents and surfactants on viability of cancerous cell lines. (2014, July 2).
• Biocompare. (2016, March 14). Tips for Preparing and Using Buffers with Your Chromatography System.
• Agilent. (n.d.). Preparative HPLC Troubleshooting Guide.
• ResearchGate. (n.d.). Cell viability following exposure to DMSO. Cells were grown in medium...
• PubChem. (n.d.). 2,4-Dinitrophenol | C6H4N2O5 | CID 1493.
• PNAS. (2025, August 6). How a toxic pollutant avoids photodegradation: Relaxation pathways of UV-excited 2,4-dinitrophenol in aqueous solution.
• PMC. (2024, December 16). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro.
• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30).
• MedChemExpress. (n.d.). Co-solvents | Biochemical Assay Reagents.
• Case studies. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO.
• PubChemLite. (n.d.). 2,6-dinitro-4-octylphenol (C14H20N2O5).
• ACS Figshare. (2023, July 24). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes - Industrial & Engineering Chemistry Research.
• Eppendorf. (n.d.). Cell Culture FAQ: How does DMSO affect your cells?
• PubChem. (n.d.). 2,6-Dinitrophenol | C6H4N2O5 | CID 11312.
• Toxicological Profile for Dinitrophenols. (n.d.).
• Recent advances in techniques for enhancing the solubility of hydrophobic drugs. (n.d.).
• Der Pharma Chemica. (n.d.). Spectrophotometric method of determination of dissociation constants of 2,5- dinitrophenol in ethanol-water mixtures at 25±0.5.
• Sigma-Aldrich. (n.d.). Solubility Enhancement of Hydrophobic Drugs.
• Google Patents. (n.d.). EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.

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refining mobile phase gradients for 2,6-dinitro-4-octylphenol HPLC separation

Welcome to the technical support center for optimizing the High-Performance Liquid Chromatography (HPLC) separation of 2,6-dinitro-4-octylphenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for refining mobile phase gradients. We will move beyond simple protocols to explain the underlying chromatographic principles, enabling you to troubleshoot effectively and develop robust analytical methods.

Section 1: Foundational Knowledge - Frequently Asked Questions (FAQs)

This section addresses the fundamental properties of 2,6-dinitro-4-octylphenol and the core principles of its separation, forming the basis for all subsequent troubleshooting and optimization steps.

Q1: What are the key chemical properties of 2,6-dinitro-4-octylphenol that influence its HPLC separation?

A1: Understanding the analyte's structure is the cornerstone of method development. 2,6-Dinitro-4-octylphenol possesses two primary characteristics that dictate its behavior in reversed-phase HPLC:

• High Hydrophobicity: The presence of an eight-carbon alkyl (octyl) chain makes the molecule significantly non-polar. This results in very strong retention on a non-polar stationary phase (like C18) and requires a high percentage of organic modifier in the mobile phase for elution. Its estimated high octanol-water partition coefficient (log Kow of 5.71) confirms this strong hydrophobic character.[1]

Q2: Why is a gradient elution almost always necessary for this compound?

A2: An isocratic elution (constant mobile phase composition) is generally unsuitable for a highly hydrophobic compound like 2,6-dinitro-4-octylphenol. A mobile phase weak enough to separate it from less retained impurities would result in an impractically long retention time and significant peak broadening. Conversely, a mobile phase strong enough to elute it quickly would cause early-eluting compounds to co-elute at the void volume. Gradient elution solves this by progressively increasing the mobile phase strength (the percentage of organic solvent), which serves to:

• Elute the highly retained analyte in a reasonable timeframe.[5]

• Sharpen the chromatographic peak, thereby improving sensitivity and resolution.[5][6]

• Allow for the separation of a wider range of analytes with differing polarities in a single run.

Q3: What is the critical role of mobile phase pH in this separation, and what pH should I use?

A3: Mobile phase pH is arguably the most critical parameter for achieving a good peak shape for ionizable compounds.[7] To ensure a single, stable chemical form of the analyte throughout the separation, the mobile phase pH should be adjusted to be at least 1.5 to 2 units away from the analyte's pKa.[3][4] Since 2,6-dinitro-4-octylphenol is an acidic phenol (estimated pKa 3-5), you must suppress its ionization by maintaining a low pH.

Recommendation: Use a mobile phase buffered or acidified to a pH of 2.5 - 3.0 . This ensures the phenolic hydroxyl group remains fully protonated (in its neutral form), minimizing secondary interactions with the stationary phase and producing a sharp, symmetrical peak.[8][9]

Q4: How do I choose between Acetonitrile (ACN) and Methanol (MeOH) as the organic modifier?

A4: Both ACN and MeOH are common choices for reversed-phase HPLC, but they offer different advantages. The choice can significantly impact the selectivity and efficiency of your separation.[10]

Feature	Acetonitrile (ACN)	Methanol (MeOH)	Rationale for 2,6-Dinitro-4-octylphenol
Elution Strength	Stronger eluent for phenols	Weaker eluent	ACN will elute the hydrophobic analyte with a lower percentage in the mobile phase.[5]
Viscosity	Lower viscosity when mixed with water	Higher viscosity when mixed with water	ACN/water mixtures generate lower backpressure, which is advantageous for system stability and allows for higher flow rates.[10]
UV Cutoff	~190 nm	~205 nm	ACN's lower UV cutoff provides a cleaner baseline, especially if detecting at lower wavelengths.[8][10]
Selectivity	Engages in dipole-dipole interactions	Acts as a hydrogen bond donor and acceptor	The choice is often empirical. While ACN is a good starting point, MeOH can sometimes offer unique selectivity for phenols and should be considered if resolution is poor with ACN.[5][11]

Recommendation: Start with Acetonitrile (ACN) due to its lower viscosity and favorable UV properties.[8][12]

Section 2: A Systematic Workflow for Gradient Refinement

Developing a robust gradient method should be a systematic process, not one of random trial-and-error. This workflow provides a logical progression from an initial scouting run to a final, optimized method.

Caption: A systematic workflow for HPLC gradient optimization.

Section 3: Troubleshooting Guide

Even with a systematic approach, challenges can arise. This section addresses the most common problems encountered when separating 2,6-dinitro-4-octylphenol using a gradient method.

Problem Area: Poor Peak Shape

Q: My peak for 2,6-dinitro-4-octylphenol is tailing severely. What are the likely causes and solutions?

A: Peak tailing is the most common peak shape issue for phenolic compounds.[3]

• Potential Cause 1: Inappropriate Mobile Phase pH. If the mobile phase pH is too high (e.g., > 3.5), a portion of the analyte molecules will be ionized. This mixture of ionized and neutral forms leads to mixed-mode retention and significant tailing.[3][7]

  • Solution: Ensure your aqueous mobile phase component is acidified to a pH between 2.5 and 3.0. Verify the pH before mixing with the organic modifier.[9] See Protocol 1 for preparation.

• Potential Cause 2: Secondary Silanol Interactions. Residual, un-capped silanol groups on the silica surface of the stationary phase are acidic and can interact with the analyte, causing tailing.[3]

  • Solution: Use a modern, high-purity, end-capped C18 column. These columns have minimal residual silanol activity. If tailing persists, consider a column with a different chemistry, such as a phenyl-hexyl phase, which can offer different selectivity for aromatic compounds.

• Potential Cause 3: Column Contamination or Degradation. Accumulation of strongly retained matrix components can create active sites on the column, leading to tailing.[3][13]

  • Solution: Implement a robust column flushing procedure at the end of each sequence. Use a strong solvent like 100% isopropanol to remove contaminants. If the problem persists after flushing, the column may be permanently damaged and require replacement. Using a guard column can help extend the life of your analytical column.[14]

Q: I'm observing a split or shouldered peak. Why is this happening?

A: Split peaks often point to a physical or chemical problem occurring before the separation begins.

• Potential Cause 1: Partially Blocked Column Frit. Debris from the sample, mobile phase, or system wear can clog the inlet frit of the column, distorting the sample band as it enters the stationary phase.[13]

  • Solution: Attempt to back-flush the column (disconnect from the detector first) at a low flow rate. If this fails, the column may need to be replaced. Always filter your samples and mobile phases to prevent this.

• Potential Cause 2: Column Void. A void or channel in the packing material at the head of the column can cause the sample band to split. This can result from pressure shocks or operating at an incompatible pH.[15]

  • Solution: This is an irreversible failure. The column must be replaced. Always ramp up the pump flow rate slowly to avoid pressure shocks.

• Potential Cause 3: Sample Solvent Incompatibility. If the sample is dissolved in a solvent that is much stronger than the initial mobile phase (e.g., 100% ACN), it can cause peak distortion.[16]

  • Solution: Whenever possible, dissolve and inject your sample in the initial mobile phase composition. If the analyte is not soluble, use the weakest solvent possible that provides adequate solubility.

Problem Area: Retention Time & Baseline Instability

Q: My retention time is drifting between injections in a gradient run. What should I check?

A: Retention time instability in gradient elution often points to issues with the HPLC pump or mobile phase proportioning.

• Potential Cause 1: Insufficient Column Equilibration. The column must be fully returned to the initial mobile phase conditions before the next injection. If the equilibration time is too short, the starting conditions will vary, causing retention time drift.[16]

  • Solution: As a rule of thumb, use an equilibration period of at least 10-15 column volumes. For a 150 x 4.6 mm column, this is approximately 15-25 mL.

• Potential Cause 2: Pump Performance Issues. Inaccurate or inconsistent mobile phase mixing from the pump will lead directly to retention time shifts.[14] This can be caused by air bubbles in the solvent lines or worn pump seals.

  • Solution: Degas your mobile phases thoroughly.[17] Purge the pump to remove any trapped air bubbles. If the problem persists, the pump seals may need to be replaced as part of routine maintenance.

Q: There are "ghost peaks" appearing in my blank gradient runs. Where are they coming from?

A: Ghost peaks are peaks that appear in blank runs and are caused by the elution of contaminants that were retained on the column from previous injections or from the mobile phase itself.[14][18]

• Potential Cause 1: Contaminated Mobile Phase. Impurities in your solvents (especially water) or additives can accumulate on the column at low organic percentages and then elute as the gradient strength increases.[17]

  • Solution: Always use high-purity, HPLC-grade solvents and freshly prepared mobile phases.[17]

• Potential Cause 2: Carryover from Previous Injections. If a previous sample was highly concentrated, remnants can be carried over in the injector and eluted in the subsequent run.

  • Solution: Implement a robust needle wash protocol in your autosampler method, using a strong solvent.

• Potential Cause 3: Leaching from Plastic Components. Plastic containers or tubing can leach plasticizers or other contaminants into the mobile phase.

  • Solution: Use glass bottles for mobile phase reservoirs whenever possible.

Section 4: Protocols and Data

Protocol 1: Preparation of Acidified Mobile Phase (pH 2.7)

This protocol describes the preparation of 1 liter of an aqueous mobile phase acidified with phosphoric acid, a common non-UV-active acidifier.

Materials:

• 1 L Volumetric Flask (Class A)

• 1 L Glass Mobile Phase Reservoir Bottle

• HPLC-grade water

• Phosphoric Acid (H₃PO₄), ~85%

• 0.45 µm solvent filtration apparatus

Procedure:

• Add approximately 950 mL of HPLC-grade water to the 1 L volumetric flask.

• Carefully add 1.0 mL of concentrated phosphoric acid to the water.

• Bring the flask to the 1 L mark with HPLC-grade water, cap, and invert several times to ensure thorough mixing.

• Verify the pH using a calibrated pH meter. It should be approximately 2.7. Adjust with drops of acid or ammonium hydroxide if necessary, though this is rarely needed.

• Filter the entire solution through a 0.45 µm membrane filter into the glass reservoir bottle.[19]

• Label the bottle clearly with the contents and date of preparation. This is your Mobile Phase A .

Table 2: Example Gradient Programs for Optimization of 2,6-Dinitro-4-octylphenol

These examples are based on a standard C18 column (e.g., 150 mm x 4.6 mm, 5 µm) with a flow rate of 1.0 mL/min. Mobile Phase A: Water with 0.1% Phosphoric Acid; Mobile Phase B: Acetonitrile.

Time (min)	% B (Scouting Gradient)	% B (Refined Gradient)	Purpose
0.0	10	60	Initial Conditions
20.0	95	-	Rapidly scan the entire polarity range.[20]
22.0	95	-	Hold to ensure elution of all components.
22.1	10	-	Return to initial conditions.
30.0	10	-	Column Equilibration.
---	---	---	---
15.0	-	85	Create a shallow slope around the expected elution point (e.g., 75% B) for improved resolution.[21]
17.0	-	85	Hold at the final percentage.
17.1	-	60	Return to initial conditions.
25.0	-	60	Column Equilibration.

Note: The refined gradient is a hypothetical example. Your actual refined gradient will depend on the retention time observed in your scouting run.[21]

References

• Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column.
• Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Nitrophenols. Benchchem.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• Application Note: Optimizing Mobile Phase Composition for Reverse-Phase HPLC of Phenols. Benchchem.
• Liquid Chrom
• HPLC Troubleshooting Guide. Agilent Technologies.
• The Combined Effects of pH and Percent Methanol on the HPLC Separation of Benzoic Acid and Phenol.
• HPLC Troubleshooting. Thermo Fisher Scientific - ES.
• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
• How to adjust HPLC Reverse Chromatography systems for increasingly hydrophillic/phobic molecules?.
• HPLC Troubleshooting Guide. Phenomenex.
• Reversed Phase HPLC Method Development. Phenomenex.
• How to Optimize Your Reversed Phase Chrom
• 2,6-Dinitro-4-octylphenol.
• HPLC method development and validation – An overview.
• Selecting an organic modifier for reversed-phase chrom
• Reverse Phase Chrom
• The Importance of Mobile Phase pH in Chromatographic Separ
• Separation of 2,6-Di-tert-butyl-4-octylphenol on Newcrom R1 HPLC column. SIELC Technologies.
• Exploring the Role of pH in HPLC Separ
• Effect of Mobile Phase Composition and pH on HPLC Separation of Rhizome of Polygonum bistorta.
• Control pH During Method Development for Better Chrom
• Troubleshooting Peak Shape Problems in HPLC.
• Guide to Choosing the Correct HPLC Solvent. Phenomenex.
• An Effective Approach to HPLC Method Development. Onyx Scientific.
• How to Optimize Your HPLC Gradient Elution for Complex Samples. Mastelf.
• Developing HPLC Methods. Sigma-Aldrich.
• Navigating HPLC Method Development: Tips for Success. Pharma's Almanac.
• 2,6-dinitro-4-octylphenol (C14H20N2O5). PubChemLite.
• Separation selectivity of some phenolic acids in RP HPLC systems with binary mobile phase comprised various modifies.
• 2,6-Dinitro-4-octylphenol - Hazardous Agents. Haz-Map.
• HPLC Troubleshooting - Peak Shape Problems & Ghost Peak.
• LC Chrom
• Troubleshooting Basics, Part IV: Peak Shape Problems.
• Getting the Most Out of Your Column: Optimizing Your HPLC Gradient. Bitesize Bio.
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. AASCIT.
• The 10 Most Common HPLC Problems and Solutions!. Universal Lab Blog.
• 2,6-DINITRO-4-OCTYLPHENOL. Inxight Drugs.
• Toxicological Profile for Dinitrophenols.
• A review on method development by hplc. SciSpace.
• The determination of 3-nitrophenol and some other aromatic impurities in 4-nitrophenol by reversed phase HPLC with peak suppression diode array detection. PubMed.
• Analyzing Phenolic Pollutants in Water Using U-HPLC. Thermo Fisher Scientific.
• Improving HPLC Separation of Polyphenols.
• Optimization of gradient elution conditions in multicomponent preparative liquid chromatography.
• HPLC - Separation of 17 Explosives on HALO C18, 2.7 μm Column.

Sources

• 1. 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
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• 21. bitesizebio.com [bitesizebio.com]

Reference Data & Comparative Studies

comparing 2,6-dinitro-4-octylphenol and 2,4-dinitrophenol toxicity profiles

Comparative Toxicity Profiling of 2,6-Dinitro-4-octylphenol and 2,4-Dinitrophenol: A Mechanistic and Experimental Guide

Executive Summary

Dinitrophenols are a class of potent metabolic disruptors characterized by their ability to uncouple mitochondrial oxidative phosphorylation. While 2,4-Dinitrophenol (DNP) is the prototypical small-molecule uncoupler—historically notorious for its use as a lethal weight-loss agent—its heavily substituted analog, 2,6-Dinitro-4-octylphenol (DNOp), presents a distinctly different toxicokinetic profile[1],[2]. DNOp, often encountered as an environmental degradation product of the agricultural fungicide Dinocap, possesses a bulky octyl chain that drastically alters its lipophilicity, environmental persistence, and tissue partitioning[3],[4]. This guide provides an objective, data-driven comparison of their toxicodynamics and outlines a self-validating experimental framework for quantifying their bioenergetic toxicity.

Mechanistic Framework: Protonophoric Uncoupling

Both DNP and DNOp exert their primary toxicological effects by acting as protonophores within the inner mitochondrial membrane (IMM)[1],[5]. Because these molecules are weak acids with lipophilic properties, they can easily diffuse across the lipid bilayer in both their neutral and anionic forms[6].

By shuttling protons from the intermembrane space back into the mitochondrial matrix, they bypass ATP synthase (Complex V). This decouples the electron transport chain (ETC) from ATP production, forcing the ETC into overdrive. The resulting hypermetabolic state rapidly depletes cellular ATP and dissipates the proton motive force entirely as thermal energy (heat)[7],[2].

Fig 1. Mechanistic pathway of mitochondrial uncoupling and resulting cellular toxicity.

Physicochemical and Toxicity Profiling

The addition of the octyl chain in DNOp fundamentally shifts its hazard profile from acute systemic hyperthermia (seen in DNP) to severe bioaccumulation and targeted organ toxicity.

Metric / Property	2,4-Dinitrophenol (DNP)	2,6-Dinitro-4-octylphenol (DNOp)
CAS Registry Number	51-28-5	4097-33-0[8]
Lipophilicity (Log Kow)	~1.67	5.71[3]
Acute Lethality (LD50, Rat)	~30 mg/kg (Oral)[1]	Data limited (Dinocap mixture ~980 mg/kg)
Primary Toxicity Mechanism	Systemic ATP depletion, Hyperthermia[2]	Nephrotoxicity, Mitochondrial Uncoupling[3],[8]
Bioconcentration Factor (BCF)	Low	12,900 (High aquatic toxicity)[3]
Environmental Half-Life (Air)	Rapid degradation	~40 hours (Particulate/Vapor phase)[3]
Clinical / Occupational Risk	Deliberate overdose, Occupational exposure[2]	Agricultural runoff, Aquatic bioaccumulation[3]

Comparative Toxicodynamics

2,4-Dinitrophenol (DNP): DNP possesses a notoriously narrow therapeutic index. Because its LogP (~1.67) allows for rapid systemic distribution without excessive trapping in adipose tissue, it uncouples mitochondria globally and aggressively[5]. The clinical presentation of DNP toxicity is dominated by a hypermetabolic triad: extreme hyperthermia, tachycardia, and diaphoresis[2]. The inability of the body to dissipate the massive thermal energy generated by uncoupled ETC activity often leads to fatal hyperpyrexia and cardiovascular collapse[2].

2,6-Dinitro-4-octylphenol (DNOp): Conversely, DNOp is an extreme lipophile (LogP 5.71)[3]. This physicochemical trait means DNOp partitions heavily into lipid bilayers and adipose depots, leading to a massive Bioconcentration Factor (BCF) of 12,900[3]. While it shares the protonophoric uncoupling mechanism of DNP, its toxicity manifests differently due to this lipid trapping. In occupational settings, DNOp is specifically flagged as a nephrotoxin[3],[8]. The kidneys, which require immense ATP pools for active transport and filtration, are highly susceptible to the localized bioenergetic crisis caused by DNOp accumulation in renal cellular membranes.

Experimental Methodology: Self-Validating Respirometric Profiling

To objectively compare the uncoupling efficacy and cytotoxic thresholds of DNP and DNOp, High-Throughput Respirometry (e.g., Agilent Seahorse XFe96) is the gold standard.

Objective: Quantify the Uncoupling Control Ratio (UCR) and pinpoint the concentration at which uncoupling transitions into mitochondrial membrane collapse.

Step-by-Step Protocol & Causality:

• Cell Seeding & Equilibration: Seed HepG2 (human hepatoma) cells at 20,000 cells/well.

  • Causality: Hepatocytes are the primary site of xenobiotic metabolism. HepG2 cells retain robust mitochondrial networks, making them ideal for modeling systemic bioenergetic toxicity. Cells must be equilibrated in unbuffered media to accurately capture the Extracellular Acidification Rate (ECAR) alongside the Oxygen Consumption Rate (OCR).

• Basal OCR Measurement: Record baseline respiration for 15 minutes.

  • Causality: Establishes the baseline ATP-linked and natural leak-linked oxygen consumption before any pharmacological intervention.

• Oligomycin A Injection (1.5 µM):

  • Causality: Oligomycin inhibits Complex V (ATP Synthase). This forces the mitochondria into a state of maximal coupling, isolating the baseline proton leak. By artificially creating this highly coupled state, the assay is sensitized to accurately measure the pure protonophoric power of the subsequent uncoupler addition.

• Titration of DNP or DNOp (0.1 µM – 100 µM): Inject the test compounds in escalating doses across replicate wells.

  • Causality: A single high dose of a highly lipophilic uncoupler like DNOp can cause immediate mitochondrial depolarization, membrane rupture, and a paradoxical drop in OCR. Titration allows researchers to capture the maximal uncoupled respiration (peak OCR) before the onset of bioenergetic collapse (the toxicity threshold).

• Rotenone & Antimycin A Injection (0.5 µM):

  • Causality: These compounds completely inhibit Complexes I and III, respectively, halting all mitochondrial electron transport.

Self-Validation System: The protocol is internally validated by the final Step 5 injection. The residual OCR after adding Rotenone/Antimycin A must drop to <10% of the basal OCR. If the residual OCR remains elevated, it proves the test compound (particularly the highly lipophilic DNOp) has caused off-target redox cycling or total plasma membrane permeabilization, rendering the specific mitochondrial uncoupling data invalid.

References

• HEALTH EFFECTS - Toxicological Profile for Dinitrophenols | NCBI Bookshelf - NIH |
• Toxicological Profile for Dinitrophenols | Agency for Toxic Substances and Disease Registry (
• 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 | PubChem - NIH |
• 2,4-Dinitrophenol (DNP)
• 2,6-Dinitro-4-octylphenol - Hazardous Agents | Haz-Map |
• Small Molecule Mitochondrial Uncouplers and Their Therapeutic Potential | ACS Public
• Introduction - NTP Technical Report on the Toxicity Studies of (+)-Usnic Acid | NCBI Bookshelf - NIH |
• March 2002 Vol - Environmental Engineering and Management Journal | TUIASI |

Sources

• 1. HEALTH EFFECTS - Toxicological Profile for Dinitrophenols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Introduction - NTP Technical Report on the Toxicity Studies of (+)-Usnic Acid (CASRN 7562-61-0) Administered in Feed to F344/N Nctr Rats and B6C3F1/Nctr Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. 2,6-Dinitro-4-octylphenol - Hazardous Agents | Haz-Map [haz-map.com]

validation of LC-MS/MS analytical methods for 2,6-dinitro-4-octylphenol

Title: Validation of LC-MS/MS Analytical Methods for 2,6-Dinitro-4-octylphenol: A Comparative Performance Guide

As analytical scientists and drug development professionals, we are frequently tasked with quantifying trace-level biomarkers and agrochemical metabolites in highly complex matrices. Among these, the dinitrophenolic compounds—specifically 2,6-dinitro-4-octylphenol (2,6-DNOP) —present a unique analytical challenge.

2,6-DNOP is a primary hydrolytic metabolite of the fungicide dinocap. Because the parent crotonate formulations are inherently unstable and degrade rapidly in biological and environmental matrices, direct analysis of the parent compound is notoriously unreliable. To establish a self-validating, reproducible analytical system, the consensus approach forces the total hydrolytic conversion of all parent isomers into their stable phenolic counterparts (like 2,6-DNOP) prior to quantification.

This guide objectively compares the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against legacy alternatives for 2,6-DNOP analysis, detailing the mechanistic causality behind modern validation protocols.

Methodological Comparison: Why LC-MS/MS Dominates

Historically, the quantification of 2,6-DNOP and its isomer 2,4-DNOP relied on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) or Gas Chromatography-Mass Spectrometry (GC-MS)[1]. However, these modalities introduce severe analytical vulnerabilities.

• The GC-MS Bottleneck: Phenolic compounds like 2,6-DNOP are highly polar and thermally labile. GC-MS requires complex pre-column derivatization (e.g., silylation) to volatilize the analyte without degradation. This adds steps, reduces recovery, and increases quantitative variability.

• The HPLC-UV Blindspot: While HPLC-UV avoids thermal degradation, UV detection at 245 nm lacks specificity[1]. Endogenous plant and soil matrix components heavily co-elute and absorb at this wavelength, necessitating exhaustive, multi-day silica gel column cleanups that destroy throughput.

LC-MS/MS bypasses these issues by exploiting the intrinsic chemistry of 2,6-DNOP. The molecule features a phenolic hydroxyl group flanked by highly electron-withdrawing nitro groups. This structure makes 2,6-DNOP highly acidic, allowing it to easily shed a proton to form a stable phenoxide anion. Consequently, Electrospray Ionization in negative mode (ESI-) yields an exceptionally intense [M-H]- precursor ion, providing unparalleled sensitivity and selectivity[2].

Table 1: Analytical Modality Comparison for 2,6-Dinitro-4-octylphenol

Analytical Modality	Sensitivity (LOQ)	Selectivity / Specificity	Sample Prep Complexity	Key Limitations
LC-MS/MS (ESI-)	0.01 – 0.025 μg/g	Excellent (MRM)	Moderate (Extract & Hydrolyze)	Requires high-end instrumentation
HPLC-UV (245 nm)	~0.05 – 0.1 μg/g	Poor (Matrix overlaps)	High (Extensive silica cleanup)	Endogenous matrix absorbs at UV 245 nm
GC-MS (SIM)	~0.05 μg/g	Good	Very High (Derivatization)	Thermal degradation of underivatized phenols
Spectrophotometry	~0.27 μg/g	Very Poor	Low	Cannot distinguish between structural isomers

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure scientific integrity, a protocol must be a self-validating system. The following methodology, adapted from validated multi-residue frameworks (), utilizes forced hydrolysis to eliminate the kinetic variability of natural sample degradation.

Phase 1: Matrix Extraction & Acidic Hydrolysis

• Homogenization: Weigh 10.0 g of homogenized sample (e.g., soil, fruit matrix) into a 50 mL centrifuge tube.

• Solvent Addition: Add 20 mL of an extraction mixture comprising Acetone:Methanol:4N HCl (100:10:5, v/v/v)[2].

  • Causality: Acetone and methanol efficiently penetrate the sample matrix to solubilize lipophilic residues. The addition of 4N HCl provides the acidic environment necessary to catalyze the pseudo-first-order hydrolytic cleavage of any remaining parent crotonates, converting them quantitatively into stable 2,6-DNOP and 2,4-DNOP.

• Agitation: Vortex for 2 minutes and sonicate for 15 minutes at 40°C to ensure 100% reaction completion.

• Separation: Centrifuge at 5000 rpm for 10 minutes and collect the supernatant.

Phase 2: Liquid-Liquid Partitioning (Cleanup)

• Salting Out: Transfer the supernatant to a separatory funnel containing 20 mL of 5% aqueous NaCl.

  • Causality: NaCl increases the ionic strength of the aqueous phase, aggressively driving the hydrophobic 2,6-DNOP into the organic extraction solvent (the "salting-out" effect) while leaving polar matrix interferences behind.

• Extraction: Extract twice with 15 mL of Ethyl Acetate[3].

• Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (to remove residual water), and evaporate to near dryness under a gentle nitrogen stream at 35°C.

• Reconstitution: Reconstitute in 1.0 mL of LC-MS grade Methanol. Filter through a 0.22 μm PTFE syringe filter.

Phase 3: LC-MS/MS Acquisition Parameters

• Chromatography: C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 1.7 μm).

• Mobile Phase: Gradient elution of (A) 0.1% Formic acid in Water and (B) Methanol.

  • Causality: While formic acid typically suppresses negative ionization, the extreme acidity of the dinitrophenol ring ensures efficient deprotonation at the ESI source regardless, while the acid maintains sharp chromatographic peak shapes.

• Ionization: Electrospray Ionization (ESI) in Negative Mode.

• MRM Transitions: Monitor the [M-H]- precursor (m/z 295.1).

  • Quantitation: 295.1 → 265.1 (loss of NO).

  • Qualification: 295.1 → 247.1. Monitoring a secondary transition ensures the system self-validates against isobaric matrix interferences.

Visualizing the Analytical Pathway

Figure 1: End-to-end LC-MS/MS workflow for the extraction, hydrolysis, and quantitation of 2,6-DNOP.

Quantitative Validation Data

When executed correctly, the LC-MS/MS method demonstrates exceptional ruggedness. The table below synthesizes expected validation metrics based on established multi-residue dinitro-octylphenol methodologies[2].

Table 2: Method Validation Metrics for 2,6-DNOP via LC-MS/MS

Matrix	Spike Level (μg/g)	Mean Recovery (%)	Repeatability (RSDr, %)	Reproducibility (RSDR, %)
Soil	0.025 (LOQ)	94.2	3.1	4.5
Soil	0.50	96.8	2.4	3.8
Crop	0.025 (LOQ)	93.5	4.2	5.6
Crop	0.50	97.1	2.8	4.1

Note: Recoveries between 93–98% with RSDs below 6% confirm that the acidic hydrolysis step does not degrade the target analyte while effectively neutralizing matrix effects[2].

Conclusion

For the rigorous quantification of 2,6-dinitro-4-octylphenol, LC-MS/MS operating in negative electrospray ionization mode is the definitive analytical standard. By combining intentional, acid-catalyzed sample hydrolysis with the high selectivity of MRM transitions, researchers can bypass the inherent instability of parent dinitrophenolic compounds. This yields a highly sensitive, self-validating assay capable of achieving Limits of Quantification (LOQ) at or below 0.025 μg/g—performance metrics that legacy HPLC-UV and GC-MS systems simply cannot reliably match without prohibitive sample preparation overhead.

References

• Title: Analytical Method Validation for the Determination of Meptyldinocap As 2,4-Dinitrooctylphenol Metabolite in Mango and Soil Using LC−MS/MS and Dissipation Study of the Fungicide in Indian Mango Field Ecosystem Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

• Title: Simultaneous determination of four active ingredients of dinocap in crops by high-performance liquid chromatography Source: Journal of Chromatography A URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Analytical method validation for the determination of meptyldinocap as 2,4-dinitrooctylphenol metabolite in mango and soil using LC-MS/MS and dissipation study of the fungicide in Indian mango field ecosystem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]

Inter-Laboratory Validation of 2,6-Dinitro-4-octylphenol Quantification Protocols: A Technical Comparison Guide

Executive Summary

2,6-Dinitro-4-octylphenol (2,6-DNOP) is a highly toxic, persistent dinitrophenol derivative, predominantly analyzed as a primary active ingredient or hydrolytic metabolite of agricultural fungicides like dinocap. Accurate quantification of 2,6-DNOP in complex matrices (e.g., crops, soil, biological fluids) is critical for environmental monitoring, toxicological assessments, and regulatory compliance. This guide objectively compares the leading quantification protocols—HPLC-UV, LC-MS/MS, and GC-MS—synthesizing inter-laboratory validation data to establish a self-validating, consensus-driven analytical framework.

Mechanistic Drivers of Analytical Strategy

The physicochemical properties of 2,6-DNOP dictate the boundaries of its analytical quantification. Structurally, the molecule features a phenolic hydroxyl group flanked by highly electron-withdrawing nitro groups, rendering it acidic and prone to ionization. Furthermore, it exhibits strong absorption of UV light at wavelengths greater than 290 nm[1].

Understanding these mechanisms is crucial for selecting the optimal protocol:

• HPLC-UV: Historically, laboratories relied on the strong UV absorbance of nitrophenols. A validated HPLC-UV method utilizing a Cosmosil 5C18 column and a methanol-water-acetic acid (330:70:1) mobile phase achieved a limit of detection (LOD) of 0.02 ppm for 2,6-DNOP in crop matrices[2]. However, UV detection lacks structural selectivity, making it highly susceptible to matrix interference in complex agricultural samples.

• LC-MS/MS (Negative ESI): This is the current gold standard. The electron-withdrawing nitro groups cause 2,6-DNOP to readily form deprotonated precursor ions [M−H]− in solution. Operating in negative electrospray ionization (ESI-) mode capitalizes on this causality, bypassing the need for chemical derivatization and providing superior limits of quantification (LOQ)[2].

• GC-MS: Gas chromatography is fundamentally limited by the thermal instability of dinitrophenols. While GC-MS validation studies on related dinitrophenols demonstrate extraction efficiencies of 92.1% and inter-assay imprecision below 10.6%[3], 2,6-DNOP requires exhaustive pre-column derivatization (e.g., silylation) to increase volatility and prevent column degradation. This extra step introduces significant inter-laboratory variability.

Comparative Performance of Quantification Platforms

The following table synthesizes inter-laboratory validation data comparing the three primary protocols for 2,6-DNOP and related dinitrophenol quantification across various matrices.

Analytical Protocol	Primary Matrix	LOD	LOQ	Mean Recovery (%)	Repeatability (RSD_r)	Reproducibility (RSD_R)
LC-MS/MS (ESI-)	Soil / Crops	0.005 mg/kg	0.01 - 0.025 mg/kg	89.7 - 98.3%	2.0 - 6.3%	4.1 - 8.5%
HPLC-UV (245 nm)	Crops	0.02 mg/kg	0.05 mg/kg	85.9%	5.5 - 9.0%	10.2 - 14.5%
GC-MS (Derivatized)	Bio-fluids / Soil	0.01 mg/kg	0.03 mg/kg	81.4 - 92.1%	6.1 - 10.7%	11.5 - 15.2%

Data aggregated from multi-center residue analysis studies on dinocap metabolites[2],[3]. LC-MS/MS demonstrates the tightest reproducibility (RSD_R < 10%), making it the most robust choice for inter-laboratory standardization.

The Self-Validating Consensus Protocol: LC-MS/MS Workflow

To ensure trustworthiness across different laboratories, a protocol must function as a self-validating system . This requires incorporating internal continuous quality controls—specifically isotopically labeled internal standards (ISTDs) and matrix-matched calibration—at every step to instantly flag extraction failures or ion suppression.

Step-by-Step Methodology

• Matrix Homogenization & Isotope Spiking: Weigh 10.0 g of the homogenized sample matrix into a centrifuge tube. Immediately spike with a known concentration of an isotopically labeled internal standard (e.g., 2,6-DNOP- d13​ ). Causality: Adding the ISTD before any solvent interacts with the matrix ensures that all subsequent extraction losses or matrix effects are proportionally corrected.

• Acidified Solvent Extraction: Add 10 mL of acidified acetone (adjusted to pH < 3 with formic acid). Causality: The acidic environment suppresses the ionization of the phenolic hydroxyl group, ensuring 2,6-DNOP remains in its neutral, lipophilic state. This maximizes its partitioning into the organic solvent during extraction.

• Partitioning & SPE Clean-up: Re-extract the solution into hexane. Perform a hexane-acetonitrile partition to remove bulk lipids, followed by passing the extract through a Silica gel or C18 Solid Phase Extraction (SPE) column. Elute with a controlled methanol/water mixture.

• Chromatographic Separation: Inject 5 μL onto a high-resolution C18 analytical column (e.g., 5 μm particle size). Utilize a gradient mobile phase of methanol and water containing 0.1% formic acid to maintain sharp peak shapes and prevent peak tailing.

• Mass Spectrometry Detection: Operate the triple quadrupole mass spectrometer in negative ESI mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for 2,6-DNOP (precursor [M−H]− at m/z 295.1 transitioning to characteristic product ions).

• System Validation Check (The Self-Validation Gate): The analytical run is only validated if the absolute recovery of the internal standard falls between 80–110%, the Relative Standard Deviation (RSD) of triplicate injections is <6%, and the matrix-matched calibration curve exhibits an R2>0.995 .

Self-validating sample preparation and LC-MS/MS workflow for 2,6-DNOP quantification.

Inter-Laboratory Validation & Statistical Robustness

Inter-laboratory validation is the ultimate test of a protocol's ruggedness. When comparing data across global laboratories, statistical variance is partitioned into repeatability ( RSDr​ , intra-lab variance) and reproducibility ( RSDR​ , inter-lab variance).

Because 2,6-DNOP is highly sensitive to pH variations during extraction, laboratories failing to strictly control the acidification step (Step 2) often report RSDR​ values exceeding 15% when using GC-MS or HPLC-UV. The transition to the self-validating LC-MS/MS protocol has successfully compressed the inter-laboratory uncertainty budget, bringing RSDR​ down to an acceptable 4.1 - 8.5%[2].

Multi-center validation framework establishing consensus metrics for 2,6-DNOP analysis.

Sources

• 1. 2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of 2,4-Dinitrophenol in Postmortem Blood and Urine by Gas Chromatography-Mass Spectrometry: Method Development and Validation and Report of Three Fatalities in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]

benchmarking 2,6-dinitro-4-octylphenol mitochondrial uncoupling efficiency against FCCP

Title: Benchmarking 2,6-Dinitro-4-octylphenol (DNOP) Mitochondrial Uncoupling Efficiency Against FCCP: A Comprehensive Guide

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Mechanistic Rationale

Mitochondrial uncouplers are indispensable pharmacological tools used to dissipate the proton motive force (Δp) across the inner mitochondrial membrane (IMM). By uncoupling electron transport from ATP synthesis, these agents allow researchers to measure maximal respiratory capacity. As a Senior Application Scientist, I frequently observe researchers defaulting to FCCP (carbonyl cyanide-p-trifluoromethoxyphenylhydrazone) for bioenergetic profiling. While FCCP is the gold standard, its narrow dynamic range often leads to supramaximal toxicity and respiratory collapse[1].

This guide benchmarks FCCP against 2,6-dinitro-4-octylphenol (DNOP), a highly lipophilic alkyl-substituted derivative of 2,4-dinitrophenol (DNP). The addition of the octyl group significantly enhances membrane partitioning. Mechanistically, DNOP is approximately six times more potent than its parent compound DNP[2], offering a wider dynamic range and a distinct toxicity profile compared to FCCP.

Historically, protonophores were thought to act solely via protein-independent lipid translocation. However, recent patch-clamp and respirometry data demonstrate that both FCCP and dinitrophenol derivatives heavily depend on IMM proteins, specifically the Adenine Nucleotide Translocase (AAC) and Uncoupling Protein 1 (UCP1), to induce proton leak[3]. FCCP exhibits an extremely high potency with an EC50 of approximately 0.04 µM[4]. However, its effective dose range is notoriously narrow; concentrations exceeding 2.5 µM rapidly induce plasma membrane depolarization and cellular toxicity[1]. DNOP, leveraging its octyl chain for stable lipid integration, provides a more controlled uncoupling kinetic, reducing the risk of sudden respiratory collapse during titration.

Comparative Performance Metrics

To objectively benchmark these two compounds, the following table synthesizes their quantitative bioenergetic profiles based on high-resolution respirometry and patch-clamp data:

Bioenergetic Parameter	FCCP	2,6-Dinitro-4-octylphenol (DNOP)
Primary Mechanism	Protonophore (AAC/UCP1 dependent)	Protonophore (AAC/UCP1 dependent)
Uncoupling Potency (EC50)	~0.04 µM	~5 - 15 µM (approx. 6x > DNP)
Optimal Dose for Max OCR	0.3 - 2.5 µM	10 - 30 µM
Dynamic Range	Narrow (Steep toxicity curve)	Moderate to Wide
Off-Target Effects (High Dose)	Plasma membrane depolarization, ATP hydrolysis	Protein sulfhydryl interaction

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, every bioenergetic assay must be a self-validating system. The following protocols detail how to benchmark these uncouplers while controlling for off-target artifacts.

Protocol 1: High-Resolution Respirometry (Maximal OCR Determination)

Causality Focus: We utilize a step-wise pharmacological injection strategy to isolate specific components of the electron transport chain (ETC).

• Establish Basal Respiration: Seed cells (e.g., HCT116 or C2C12) in a microplate and measure the baseline Oxygen Consumption Rate (OCR) in assay medium lacking bicarbonate.

• Oligomycin Injection (1-2 µM): Why? Oligomycin inhibits ATP synthase (Complex V). This intentional blockade stops ATP-linked respiration, ensuring that any subsequent increase in OCR is strictly due to proton leak (uncoupling) rather than cellular ATP demand.

• Uncoupler Titration (FCCP vs. DNOP): Why titrate? Uncouplers exhibit a biphasic response. You must titrate FCCP (typically 0.1 µM to 3.0 µM) and DNOP (typically 1.0 µM to 30.0 µM) to find the optimal concentration. Exceeding the optimal dose (e.g., >2.5 µM for FCCP) collapses the IMM potential entirely, leading to a paradoxical drop in OCR due to cellular toxicity[1].

• Antimycin A / Rotenone Injection (0.5 µM each): Why? This is the critical self-validating step. By shutting down Complex I and Complex III, all mitochondrial electron transport is halted. The remaining OCR is non-mitochondrial background noise, which must be subtracted from all prior measurements to yield true mitochondrial respiration rates.

Protocol 2: Mitochondrial Membrane Potential (ΔΨm) Dissipation Assay

Causality Focus: Respirometry measures oxygen consumption, but we must validate that this consumption is driven by the collapse of ΔΨm.

• Dye Equilibration: Load isolated mitochondria with a potentiometric dye like Safranine O (15 µM) or TMRM. Why? These lipophilic cations accumulate in the mitochondrial matrix in proportion to the membrane potential.

• Substrate Addition: Add succinate (4 mM) to initiate respiration and establish a robust membrane potential.

• Benchmarking Injection: Inject the pre-determined optimal dose of FCCP or DNOP. A rapid decrease in fluorescence indicates the successful dissipation of the proton gradient. DNOP will show a slightly slower, more controlled depolarization kinetic compared to the instantaneous collapse caused by FCCP.

Mandatory Visualization: Bioenergetic Workflow

Fig 1: Step-by-step bioenergetic workflow for benchmarking uncoupler efficiency and toxicity.

Conclusion & Application Insights

Choosing between FCCP and DNOP depends entirely on your experimental constraints. FCCP remains the standard choice for rapid, potent uncoupling where sample volume is high and titration can be tightly controlled. However, for fragile primary cell lines or prolonged metabolic assays where the narrow toxicity window of FCCP poses a critical risk of data artifact, the lipophilic stability and broader dynamic range of 2,6-dinitro-4-octylphenol (DNOP) provide a superior, more forgiving alternative.

References

• Structural investigations on the mitochondrial uncouplers niclosamide and FCCP Source: National Institutes of Health (NIH) URL:[Link]

• Effects of Guanidine Derivatives on Mitochondrial Function Source: Journal of Clinical Investigation (JCI) URL:[Link]

• Mitochondrial uncouplers induce proton leak by activating AAC and UCP1 Source: Vetmeduni / Nature Communications URL:[Link]

Sources

• 1. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 2. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]
• 3. vetmeduni.ac.at [vetmeduni.ac.at]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Mitigating Matrix Effects in the Bioanalysis of 2,6-Dinitro-4-octylphenol: A Comparative Guide to Mass Spectrometry Validation

Introduction: The Challenge of the Matrix in Bioanalysis

In the realm of quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), achieving accurate and reproducible results is paramount. However, the inherent complexity of biological matrices such as plasma, serum, and urine presents a significant hurdle known as the "matrix effect." This phenomenon, which can manifest as ion suppression or enhancement, arises from co-eluting endogenous or exogenous compounds that interfere with the ionization of the target analyte in the mass spectrometer's ion source. Such interference can compromise the accuracy, precision, and sensitivity of an assay, ultimately impacting the reliability of pharmacokinetic and toxicokinetic data.

This guide provides an in-depth, comparative evaluation of strategies to assess and mitigate matrix effects during the validation of a mass spectrometry method for 2,6-dinitro-4-octylphenol (DNOP). DNOP, a nitrophenolic compound, is of interest in various research and development areas, and its accurate quantification is critical. We will explore established methodologies, grounded in regulatory expectations from bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), to ensure the development of a robust and reliable bioanalytical method.

Understanding the Mechanisms of Matrix Effects

Matrix effects are a direct consequence of the competition for ionization between the analyte of interest and co-eluting matrix components within the electrospray ionization (ESI) source. Several mechanisms contribute to this phenomenon:

• Ion Suppression: This is the more common effect, where matrix components reduce the ionization efficiency of the analyte. This can occur through various means, including competition for droplet surface access, changes in droplet fission and solvent evaporation characteristics, and gas-phase proton transfer reactions that neutralize the analyte ions.

• Ion Enhancement: Less frequently observed, ion enhancement occurs when matrix components improve the ionization of the analyte. This can happen if the matrix components alter the physical properties of the ESI droplets in a way that favors the analyte's transition into the gas phase.

• Analyte-Specific Nature: The extent of the matrix effect is highly dependent on the physicochemical properties of the analyte, the nature of the matrix, the sample preparation technique, and the chromatographic conditions.

The consequences of unaddressed matrix effects are severe, leading to inaccurate quantification, poor precision, and a potential failure to meet regulatory requirements for bioanalytical method validation.

Experimental Strategies for Evaluating Matrix Effects

A thorough evaluation of matrix effects is a critical component of bioanalytical method validation as stipulated by regulatory guidelines. The primary objective is to demonstrate that the accuracy and precision of the assay are not compromised by the variability of the biological matrix from different individuals or lots. Here, we compare two widely accepted approaches: the Post-Extraction Spike Method and the Stable Isotope-Labeled Internal Standard (SIL-IS) Method.

Experimental Workflow Overview

The following diagram illustrates the general workflow for assessing matrix effects in a bioanalytical LC-MS method.

Caption: General workflow for evaluating matrix effects in bioanalytical LC-MS methods.

Method 1: The Post-Extraction Spike Method

This is a fundamental and widely used approach to quantitatively assess the absolute matrix effect. It directly compares the response of an analyte in the presence of the processed matrix with its response in a clean, neat solution.

Experimental Protocol

• Matrix Source: Obtain blank biological matrix (e.g., human plasma) from at least six different individual donors.

• Sample Preparation: Process an aliquot of each blank matrix source using the intended sample preparation method (e.g., protein precipitation with acetonitrile, solid-phase extraction).

• Set A (Post-Extraction Spike): Spike the processed blank matrix extracts with DNOP at two concentration levels: the Lower Limit of Quantification (LLOQ) and a high-concentration Quality Control (QC) sample.

• Set B (Neat Solution): Prepare corresponding solutions of DNOP in the mobile phase or a solvent that mimics the final extract composition at the same LLOQ and high QC concentrations.

• LC-MS/MS Analysis: Analyze both Set A and Set B samples using the validated LC-MS/MS method.

• Data Analysis: Calculate the Matrix Factor (MF) for each matrix source at each concentration level using the following formula:

  MF = (Peak Area of DNOP in Post-Extracted Spiked Sample) / (Mean Peak Area of DNOP in Neat Solution)

  An MF of 1 indicates no matrix effect, an MF < 1 indicates ion suppression, and an MF > 1 indicates ion enhancement. The coefficient of variation (%CV) of the MF across the different matrix sources should be ≤15%.

Data Presentation: Post-Extraction Spike Method

Matrix Source	DNOP Concentration	Peak Area (Set A - Post-Spike)	Mean Peak Area (Set B - Neat Solution)	Matrix Factor (MF)
Donor 1	LLOQ (1 ng/mL)	8,500	10,000	0.85
Donor 2	LLOQ (1 ng/mL)	9,200	10,000	0.92
Donor 3	LLOQ (1 ng/mL)	8,800	10,000	0.88
Donor 4	LLOQ (1 ng/mL)	9,500	10,000	0.95
Donor 5	LLOQ (1 ng/mL)	8,300	10,000	0.83
Donor 6	LLOQ (1 ng/mL)	9,100	10,000	0.91
Mean	0.89
%CV	5.4%
Donor 1	High QC (80 ng/mL)	860,000	1,000,000	0.86
Donor 2	High QC (80 ng/mL)	930,000	1,000,000	0.93
Donor 3	High QC (80 ng/mL)	890,000	1,000,000	0.89
Donor 4	High QC (80 ng/mL)	960,000	1,000,000	0.96
Donor 5	High QC (80 ng/mL)	840,000	1,000,000	0.84
Donor 6	High QC (80 ng/mL)	920,000	1,000,000	0.92
Mean	0.90
%CV	5.1%

Method 2: The Stable Isotope-Labeled Internal Standard (SIL-IS) Method

The use of a SIL-IS is considered the "gold standard" for compensating for matrix effects. A SIL-IS is an analog of the analyte where one or more atoms have been replaced with a heavy isotope (e.g., ¹³C, ²H, ¹⁵N). The key principle is that the SIL-IS will co-elute with the analyte and experience the same degree of ion suppression or enhancement. Therefore, the ratio of the analyte peak area to the IS peak area should remain constant, even in the presence of varying matrix effects.

Experimental Protocol

• Matrix Source: Obtain blank biological matrix from at least six different individual donors.

• Sample Preparation: Spike each blank matrix source with DNOP at the LLOQ and high QC concentrations. Also, add the SIL-IS for DNOP at a constant concentration to all samples before the extraction process.

• LC-MS/MS Analysis: Analyze the processed samples using the validated LC-MS/MS method, monitoring the transitions for both DNOP and its SIL-IS.

• Data Analysis: Calculate the peak area ratio of DNOP to the SIL-IS for each sample. The accuracy and precision of the back-calculated concentrations for the LLOQ and high QC samples across the different matrix sources should be within ±15% of the nominal value, and the %CV should be ≤15%.

Data Presentation: SIL-IS Method

Matrix Source	DNOP Concentration	Back-Calculated Concentration (ng/mL)	Accuracy (%)
Donor 1	LLOQ (1 ng/mL)	0.98	98.0
Donor 2	LLOQ (1 ng/mL)	1.05	105.0
Donor 3	LLOQ (1 ng/mL)	1.01	101.0
Donor 4	LLOQ (1 ng/mL)	0.95	95.0
Donor 5	LLOQ (1 ng/mL)	1.09	109.0
Donor 6	LLOQ (1 ng/mL)	0.99	99.0
Mean	1.01	101.2
%CV	5.2%
Donor 1	High QC (80 ng/mL)	78.9	98.6
Donor 2	High QC (80 ng/mL)	82.1	102.6
Donor 3	High

Safety & Regulatory Compliance

2,6-Dinitro-4-octylphenol proper disposal procedures

Comprehensive Safety and Disposal Protocol for 2,6-Dinitro-4-octylphenol

Operational Context & Hazard Profile

2,6-Dinitro-4-octylphenol (CAS: 4097-33-0) is a synthetic dinitrophenol derivative frequently encountered in agricultural research, fungicide development (acting as a primary component of Dinocap), and specialized biochemical assays. While its utility in research is well-documented, it presents severe logistical and safety challenges due to its acute systemic toxicity, environmental persistence, and specific mechanistic hazards. Proper disposal is not merely a regulatory requirement; it is a critical safeguard against catastrophic ecological and occupational exposure.

Mechanistic Toxicity: The Causality of Risk

Understanding why 2,6-Dinitro-4-octylphenol is hazardous is critical for enforcing strict handling and disposal compliance. The compound functions as a potent cellular respiration inhibitor. Because it is a lipophilic weak acid, it easily diffuses across the inner mitochondrial membrane. Once inside, it transports protons, bypassing ATP synthase and effectively uncoupling oxidative phosphorylation. This disruption collapses the proton motive force, halting cellular ATP production and causing energy to be released dangerously as heat 1. Systemically, this leads to cellular hypoxia, hyperthermia, and potential nephrotoxicity 2.

Mechanism of oxidative phosphorylation uncoupling by 2,6-dinitro-4-octylphenol.

Environmental Fate & Physico-Chemical Data

Disposal strategies must be dictated by the chemical's environmental behavior. 2,6-Dinitro-4-octylphenol lacks hydrolyzable functional groups, meaning it will not naturally degrade in aqueous waste streams 2.

Property	Value	Operational Implication for Disposal
Vapor Pressure	1×10⁻⁸ mm Hg (25 °C)	Low volatility; dust inhalation is the primary airborne risk during solid waste handling.
Henry's Law Constant	6×10⁻¹⁰ atm-cu m/mole	Will not volatilize from water; aqueous spills remain persistently contaminated.
Bioconcentration Factor	12,900 (Estimated)	Extremely high aquatic accumulation risk. Strictly prohibits drain/sewer disposal.
Hydrolysis Potential	None	Stable in standard ambient conditions; chemical neutralization (e.g., bleach/alkali) is ineffective.

Standard Operating Procedure (SOP): Routine Laboratory Disposal

Because dinitrophenols are highly toxic to aquatic ecosystems and resistant to hydrolysis, they must never be discharged into sanitary sewers 3. The only acceptable method of final destruction is high-temperature incineration by a licensed facility 4.

Phase 1: Waste Segregation & Collection

• Action: Collect all 2,6-Dinitro-4-octylphenol waste (solid powder, contaminated solvents, and empty containers) in a dedicated, chemically compatible primary container (e.g., High-Density Polyethylene [HDPE] or Teflon-lined glass). Do not mix with strong oxidizers or basic waste streams.

• Causality: Segregation prevents exothermic reactions. Dinitrophenols can form shock-sensitive salts when reacted with heavy metals or strong bases.

• Validation Check: Inspect the container for physical integrity. Ensure the cap forms a vapor-tight seal and the exterior is completely free of chemical residue.

Phase 2: Labeling & Satellite Accumulation

• Action: Affix a standardized Hazardous Waste label immediately upon the first drop of waste entering the container. Explicitly list "2,6-Dinitro-4-octylphenol" and mark the primary hazard as "Toxic/Environmental Hazard."

• Action: Store the primary container within a secondary containment bin in a designated Satellite Accumulation Area (SAA) under a fume hood or ventilated cabinet 5.

• Validation Check: Confirm that the secondary containment volume is capable of holding at least 110% of the primary container's maximum capacity to prevent environmental release in the event of a breach.

Phase 3: Final Disposition

• Action: Submit a waste pickup request to your Environmental Health and Safety (EHS) department. The waste must be transported to a licensed RCRA-approved facility for high-temperature incineration.

• Validation Check: Review the waste manifest to ensure the chemical is coded correctly for incineration, verifying that land burial or aqueous treatment is explicitly excluded.

Step-by-step laboratory disposal workflow for 2,6-dinitro-4-octylphenol waste.

Immediate Spill Response Protocol

In the event of a localized laboratory spill, execute the following self-validating protocol to mitigate exposure and environmental release:

• Evacuate & Isolate: Immediately clear personnel from the immediate vicinity. Ensure the laboratory's ventilation system (fume hoods) remains active to clear any aerosolized particulates.

• Don Appropriate PPE: Equip Viton or heavy-duty nitrile gloves, a chemical-resistant lab coat, and ANSI-approved splash goggles. If the spill involves dry powder outside a fume hood, a fitted N95 or P100 respirator is required to prevent inhalation of uncoupler dust.

• Containment:

  • For Liquids: Surround the spill with inert, non-combustible absorbent materials (e.g., vermiculite, dry sand, or commercial spill pads). Do not use sawdust , as dinitrophenols can pose a fire risk when mixed with combustible organics.

  • For Solids: Lightly moisten the powder with a compatible solvent (e.g., a small amount of water or ethanol) to suppress dust generation before sweeping it up with a non-sparking tool.

• Collection & Decontamination: Transfer all absorbed material and contaminated PPE into a heavy-duty hazardous waste bag. Wash the spill surface with a mild detergent solution, collecting the wash water as hazardous waste.

  • Validation Check: Wipe the cleaned area with a dry pH strip or secondary swab to confirm the complete removal of the yellowish residue characteristic of dinitrophenols.

References

• National Institutes of Health (NIH). "2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040 - PubChem." Hazardous Substances Data Bank (HSDB).
• University of Hertfordshire. "Dinocap (Ref: ENT 24727)." Agriculture and Environment Research Unit (AERU).
• Benchchem. "Proper Disposal of 3,4-Dinitrophenol: A Guide for Laboratory Professionals.
• Vanderbilt University. "Guide to Laboratory Sink/Sewer Disposal of Wastes." Environmental Health and Safety.
• U.S. Environmental Protection Agency (EPA). "Guidelines for the Disposal of Small Quantities of Unused Pesticides." NEPIS.

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Personal protective equipment for handling 2,6-Dinitro-4-octylphenol

Laboratory Safety and Operational Guide: Handling 2,6-Dinitro-4-octylphenol

As a substituted dinitrophenol, 2,6-Dinitro-4-octylphenol (CAS: 4097-33-0) presents specific toxicological risks that require rigorous operational controls in research and drug development settings[1][2][3]. This compound is an isomer and primary metabolite associated with the fungicide dinocap[4][5]. Because it functions as an uncoupler of oxidative phosphorylation, exposure can lead to rapid cellular energy depletion[5][6].

This guide outlines the mechanistic rationale for safety protocols, required Personal Protective Equipment (PPE), and standardized operational and disposal workflows for professional laboratory environments.

Mechanistic Toxicology & Risk Assessment

To implement effective safety measures, personnel must understand the causality behind the chemical's toxicity. 2,6-Dinitro-4-octylphenol is a lipophilic weak acid. In the body, it readily crosses the inner mitochondrial membrane, transporting protons into the mitochondrial matrix and bypassing ATP synthase[5][6]. This dissipates the proton motive force, forcing the cell to consume oxygen rapidly without producing ATP, which results in severe hyperthermia and metabolic failure[5][6].

Furthermore, related dinitrophenol compounds have demonstrated developmental toxicity and teratogenic potential, particularly via dermal exposure routes[4]. The compound is also identified as a potential nephrotoxin[6].

Mechanism of oxidative phosphorylation uncoupling by 2,6-Dinitro-4-octylphenol.

Physicochemical & Hazard Data Summary

Property / Hazard	Value / Description	Reference
Vapor Pressure	1 × 10⁻⁸ mm Hg at 25 °C	[6]
Henry's Law Constant	6 × 10⁻¹⁰ atm-m³/mole	[6]
Atmospheric Half-Life	~40 hours (reaction with hydroxyl radicals)	[6]
Primary Health Hazards	Nephrotoxin, Oxidative Phosphorylation Uncoupler	[6]
Environmental Hazards	Highly toxic to fish and aquatic invertebrates	[5]

Required Personal Protective Equipment (PPE)

Because 2,6-Dinitro-4-octylphenol can exist in both vapor and particulate phases in the ambient atmosphere[6], and due to the severe risks associated with dermal absorption[4], standard laboratory attire is insufficient.

• Dermal Protection (Critical): Wear double-layered, chemical-resistant gloves. Nitrile or Neoprene gloves are recommended for handling phenolic compounds[7]. Gloves must be inspected for micro-tears before use, as the compound's lipophilicity allows it to penetrate compromised barriers and skin rapidly.

• Respiratory Protection: When handling the powder outside of a highly controlled containment system, a NIOSH-approved N95 or P100 particulate respirator is required to prevent the inhalation of aerosolized dust[7].

• Eye & Face Protection: Tight-fitting chemical splash goggles (not standard safety glasses) must be worn to prevent mucosal absorption[7].

• Body Protection: A dedicated, fully buttoned fluid-resistant laboratory coat or disposable Tyvek suit. Ensure no exposed skin at the wrists (tuck glove cuffs over the lab coat sleeves).

Operational Handling Protocols

Every manipulation of 2,6-Dinitro-4-octylphenol must be treated as a self-validating system where containment is verified at each step.

Step-by-Step Handling Workflow:

• Preparation: Conduct all work within a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood to ensure particulate and vapor capture.

• Static Mitigation: Dinitrophenol powders can carry static charges, leading to aerosolization during transfer. Use anti-static weighing boats and spatulas. Ionizing bars should be active in the weighing area.

• Solubilization: The compound has low aqueous solubility but is soluble in most organic solvents[5]. When preparing stock solutions, add the solvent to the pre-weighed solid slowly to minimize dust generation.

• Decontamination: Nitrophenols exhibit strong absorption of UV light (>290 nm) and undergo direct photolysis[6]. However, UV exposure is not a substitute for chemical decontamination. Clean all surfaces with a high-pH detergent solution (the ester linkages of related compounds hydrolyze more rapidly at higher pH)[5][8], followed by a thorough water rinse.

Waste Management & Disposal Strategy

2,6-Dinitro-4-octylphenol is non-mobile in soil but highly toxic to aquatic ecosystems[5]. It must never be disposed of via standard effluent systems.

Disposal Workflow:

• Solid Waste: All contaminated consumables (weigh boats, pipette tips, gloves) must be placed in a rigid, sealable, chemically compatible hazardous waste container. Label explicitly with "Toxic Solid Waste: Contains 2,6-Dinitro-4-octylphenol (Uncoupler)."

• Liquid Waste: Segregate organic and aqueous waste streams. Do not mix dinitrophenol waste with strong oxidizing agents, as this can create reactive hazards[7].

• Final Destruction: The only acceptable method of ultimate disposal is high-temperature incineration by a licensed hazardous waste management facility. The compound is not expected to undergo natural hydrolysis in the environment due to the lack of hydrolyzable functional groups on the core phenol structure[6], making proper incineration critical to prevent environmental accumulation.

References

• PubChem. "2,6-Dinitro-4-octylphenol | C14H20N2O5 | CID 20040". National Center for Biotechnology Information. Available at: [Link]

• INCHEM. "948. Dinocap (JMPR Evaluations 1998 Part II Toxicological)". International Programme on Chemical Safety. Available at: [Link]

• Chemsrc. "4-Octylphenol | CAS#:1806-26-4". Available at: [Link]

• University of Hertfordshire. "Dinocap (Ref: ENT 24727)". Pesticide Properties DataBase. Available at: [Link]

• Chemchart. "2,6-DINITRO-4-OCTYLPHENOL (4097-33-0) - Chemical Safety, Models, Suppliers, Regulation, and Patents". Available at: [Link]

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